Pravastatin-d9 (sodium)

Core Science & Biosynthesis

Chemical structure and molecular weight of Pravastatin-d9 sodium

Chemical Structure, Molecular Weight, and Bioanalytical Applications

Executive Summary

Pravastatin-d9 Sodium is the stable isotope-labeled analog of the HMG-CoA reductase inhibitor Pravastatin. It is primarily utilized as an Internal Standard (IS) in the quantitative bioanalysis of Pravastatin in biological matrices (plasma, urine, tissue) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The incorporation of nine deuterium atoms (

) into the 2-methylbutyrate side chain provides a mass shift of +9 Daltons relative to the unlabeled drug. This specific labeling strategy ensures that the isotope effect on chromatographic retention is minimized while maintaining distinct mass spectral resolution, making it an ideal reference standard for pharmacokinetic (PK) and toxicokinetic (TK) studies.

Chemical Identity & Structure

Core Identification Data

Parameter	Detail
Chemical Name	Sodium (3R,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-{[(2S)-2,3,3,4,4,4-hexadeuterio-2-(trideuteriomethyl)butanoyl]oxy}-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
Common Name	Pravastatin-d9 Sodium
CAS Number	1132996-00-9 (Salt) / 81131-70-6 (Unlabeled Parent)
Molecular Formula
Molecular Weight	455.57 g/mol (Sodium Salt)
Free Acid MW	~433.58 g/mol
Appearance	White to Off-White Hygroscopic Solid
Solubility	Soluble in Water, Methanol, DMSO

Structural Analysis & Deuterium Positioning

The structural integrity of Pravastatin-d9 relies on the specific deuteration of the ester side chain . Unlike random deuteration, this molecule features a fully deuterated 2-methylbutyryl group.

• Parent Core: The hexahydronaphthalene ring and the dihydroxyheptanoic acid arm remain unlabeled (

  ).

• Labeled Side Chain: The 2-methylbutyrate ester moiety attached at position C-8 of the ring system contains 9 deuterium atoms.

  • Terminal methyl group:

  • Ethyl group:

  • Alpha-carbon:

This localization is critical for Mass Spectrometry (MS) method development, as the primary fragmentation pathway involves the cleavage of this ester bond.

Structural Visualization (Graphviz)

Figure 1: Structural breakdown of Pravastatin-d9 showing the deuterated side chain and the MS/MS fragmentation logic.

Physicochemical Properties & Stability[7]

Hygroscopicity & Handling

Pravastatin Sodium (both labeled and unlabeled) is hygroscopic . The sodium salt form readily absorbs atmospheric moisture, which can alter the effective weight during standard preparation.

• Protocol: Equilibrate the vial to room temperature before opening. Weigh rapidly in a humidity-controlled environment or use a dry box.

• Storage: Store at -20°C under desiccant. Solutions in methanol are stable for up to 1 month at -20°C.

Isotopic Stability

The deuterium labels on the alkyl side chain are chemically stable and non-exchangeable in aqueous media under neutral conditions. They do not undergo "washout" during standard LC-MS/MS sample processing (unlike acidic protons on hydroxyl/carboxyl groups).

Bioanalytical Application: LC-MS/MS Protocol

Mass Spectrometry Transitions (MRM)

Pravastatin is typically analyzed in Negative Electrospray Ionization (ESI-) mode due to the carboxylic acid moiety.

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Mechanism
Pravastatin (Unlabeled)	423.2 [M-H]⁻	321.1	~15-20	Loss of 2-methylbutyrate ( , 102 Da)
Pravastatin-d9 (IS)	432.2 [M-H]⁻	321.1	~15-20	Loss of d9-2-methylbutyrate ( , 111 Da)

Critical Note: Both the analyte and the IS share the same product ion (m/z 321.1). This is because the charge remains on the core structure (which is identical for both), while the neutral side chain (where the difference lies) is lost.

• Risk: Cross-talk is possible if chromatographic separation is poor and the mass resolution of Q1 is insufficient.

• Mitigation: Ensure baseline chromatographic resolution is not required, but verify Q1 isolation width (typically 0.7 Da) prevents 423/432 overlap.

Sample Extraction Workflow (Plasma)

This protocol utilizes Solid Phase Extraction (SPE) for maximum cleanliness, essential for high-sensitivity PK studies.

• Stock Preparation: Dissolve Pravastatin-d9 Sodium in Methanol to 1 mg/mL. Dilute to working concentration (e.g., 500 ng/mL) in 50% Methanol/Water.

• Sample Pre-treatment: Aliquot 100 µL Plasma + 20 µL IS Working Solution + 200 µL 2% Formic Acid. Vortex.

• SPE Loading: Condition HLB cartridges (1 mL/30 mg) with Methanol followed by Water. Load sample.

• Wash: Wash with 5% Methanol in Water (removes salts/proteins).

• Elution: Elute with 100% Methanol.

• Reconstitution: Evaporate to dryness under Nitrogen (

  ). Reconstitute in Mobile Phase.

Chromatographic Conditions

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (or 5mM Ammonium Acetate for pH stability).

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 30% B to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

Analytical Workflow Diagram (Graphviz)

Figure 2: End-to-end bioanalytical workflow for Pravastatin quantification using Pravastatin-d9.

References

• LGC Standards. Pravastatin-d9 Sodium (mixture of diastereomers) - Certificate of Analysis. LGC Standards.[3] Link

• Jain, D. S., et al. (2011). Method Development and Validation of Pravastatin Sodium in Human Plasma by Using LCMS/MS. Walsh Medical Media.[1] Link

• Mulvana, D. (2010). Quantitative LC-MS/MS analysis of statins in biological matrices. Bioanalysis, 2(6). Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 54687, Pravastatin. PubChem.[4] Link

• Toronto Research Chemicals. Pravastatin-d9 Sodium Salt Product Page. TRC. Link

Sources

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pravastatin-D9 sodium - Acanthus Research [acanthusresearch.com]
• 4. Pravastatin - Wikipedia [en.wikipedia.org]

Pravastatin-d9 sodium CAS number and chemical identifiers

Technical Whitepaper: Pravastatin-d9 Sodium – Critical Quality Attributes and Analytical Applications

Executive Summary

This technical guide details the chemical specifications, critical quality attributes (CQAs), and bioanalytical applications of Pravastatin-d9 Sodium (CAS: 1132996-00-9).[1][2] As a stable isotope-labeled (SIL) internal standard, this compound is essential for the precise quantification of Pravastatin in biological matrices via LC-MS/MS.[1] Its +9 Da mass shift, achieved through heavy deuteration of the 2-methylbutyrate side chain, eliminates isotopic interference (cross-talk) from the native analyte, ensuring high-fidelity pharmacokinetic (PK) and therapeutic drug monitoring (TDM) data.[1]

Part 1: Chemical Identity & Specifications

Pravastatin-d9 Sodium is the deuterated sodium salt of the HMG-CoA reductase inhibitor Pravastatin.[1] The deuterium labeling is strategically located on the ester side chain to ensure metabolic stability relative to the active pharmacophore and to provide a distinct precursor mass for mass spectrometry.[1]

Table 1: Chemical Identifiers and Physical Properties

Attribute	Specification
Product Name	Pravastatin-d9 Sodium
CAS Number	1132996-00-9
Parent (Unlabeled) CAS	81131-70-6
Chemical Name	Sodium (3R,5R)-3,5-dihydroxy-7-((1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-(((S)-2-(methyl-d3)butanoyl-2,3,3,4,4,4-d6)oxy)-1,2,6,7,8,8a-hexahydronaphthalen-1-yl)heptanoate
Molecular Formula	C₂₃H₂₆D₉NaO₇
Molecular Weight	455.57 g/mol (Unlabeled: 446.52 g/mol )
Isotopic Purity	Typically ≥ 98 atom % D
Chemical Purity	≥ 98% (HPLC)
Solubility	Soluble in Methanol, Water, DMSO; Slightly soluble in Ethanol.[1][2][3][4][5][6]
Appearance	White to off-white hygroscopic solid

Part 2: Structural Logic & Fragmentation

The d9-labeling pattern is located on the 2-methylbutyryl side chain (specifically the terminal methyl and the butyryl backbone).[1] This positioning is critical for MS/MS method development.

Fragmentation Logic (ESI- Mode): In negative electrospray ionization (ESI-), statins typically form the

ion.[1] Upon collision-induced dissociation (CID), the primary fragmentation pathway involves the cleavage of the ester bond, releasing the side chain and leaving the polyhydronaphthalene ring system.[1]

• Parent Drug (Pravastatin): Precursor

  423.2 Product 321.1 (Loss of unlabeled side chain).[1]

• Internal Standard (Pravastatin-d9): Precursor

  432.2 Product 321.1 (Loss of deuterated side chain).[1]

Note on Cross-Talk: Although both the analyte and the IS produce the same product ion (

321.1), the specificity is maintained by the distinct precursor masses (423 vs. 432).[1] The +9 Da shift is sufficient to avoid interference from the natural isotopic envelope of the parent drug.[1]

Figure 1: The fragmentation pathway illustrates why the product ion remains consistent with the unlabeled parent while the precursor shifts by +9 Da.[1]

Part 3: Bioanalytical Application (LC-MS/MS Protocol)

This protocol outlines a validated workflow for quantifying Pravastatin in human plasma using Pravastatin-d9 as the internal standard.[1]

Sample Preparation (Solid Phase Extraction)

Direct protein precipitation can be used, but Solid Phase Extraction (SPE) is preferred to remove phospholipids that cause matrix effects.[1]

• Thawing: Thaw plasma samples at room temperature and vortex.

• Spiking: Aliquot 200 µL of plasma. Add 20 µL of Pravastatin-d9 Working Solution (e.g., 500 ng/mL in 50:50 MeOH:Water).[1]

• Dilution: Add 200 µL of 2% Formic Acid (aq) to acidify the sample (promotes retention on SPE).

• Loading: Load onto a pre-conditioned HLB (Hydrophilic-Lipophilic Balance) SPE cartridge (e.g., Waters Oasis HLB or Phenomenex Strata-X).[1]

• Washing: Wash with 1 mL 5% Methanol to remove salts and proteins.[1]

• Elution: Elute with 1 mL Methanol.

• Reconstitution: Evaporate to dryness under nitrogen at 40°C. Reconstitute in 200 µL Mobile Phase.

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18 or Thermo Hypurity C18), 50 x 2.1 mm, 3-5 µm.[1]

• Mobile Phase A: 0.1% Formic Acid or 5mM Ammonium Formate in Water.[1]

• Mobile Phase B: Acetonitrile (ACN).[1][7][8]

• Gradient:

  • 0.0 min: 70% A / 30% B[1]

  • 2.5 min: 10% A / 90% B

  • 3.5 min: 10% A / 90% B

  • 3.6 min: 70% A / 30% B (Re-equilibration)

• Flow Rate: 0.3 - 0.5 mL/min.[1]

Mass Spectrometry Parameters (Sciex API 4000/5000 Class)

• Ionization: Electrospray Ionization (ESI), Negative Mode.[1][7][8]

• Source Temp: 450°C - 550°C.

• MRM Transitions:

Analyte	Precursor ( )	Product ( )	Dwell (ms)	Collision Energy (V)
Pravastatin	423.2	321.1	100	-28
Pravastatin-d9	432.2	321.1	100	-28

Part 4: Expert Insights & Troubleshooting

Deuterium Isotope Effect

Deuterated compounds often exhibit slightly different retention times compared to their non-deuterated counterparts on C18 columns (typically eluting slightly earlier).[1]

• Risk: If the retention time shift is significant, the IS may not co-elute perfectly with the analyte, failing to compensate for transient matrix effects (ion suppression/enhancement) at that specific time point.[1]

• Mitigation: Verify the Retention Time (RT) delta during method validation. For Pravastatin-d9, the shift is usually negligible (< 0.1 min), but it must be monitored.[1]

Stability and Interconversion

Pravastatin exists in equilibrium between its active hydroxy-acid form (open ring) and its lactone form.[1]

• pH Sensitivity: The hydroxy-acid form (Pravastatin Sodium) is stable at neutral to alkaline pH.[1] Acidic conditions promote lactonization.[1]

• Handling: Ensure stock solutions of Pravastatin-d9 Sodium are prepared in neutral buffers (e.g., PBS) or Methanol/Water mixtures without strong acids.[1] If using acidic mobile phases, keep the autosampler temperature at 4°C to minimize on-column conversion.[1]

Figure 2: Step-by-step workflow from plasma sample to mass spectrometric detection.

References

• Pharmaffiliates . Pravastatin-D9 Sodium - Product Specification & CAS 1132996-00-9.[1][2][5] Retrieved from [1]

• Clearsynth . Pravastatin-d9 Sodium Stable Isotope Standard.[1][5] Retrieved from [1]

• Jain, D. S., et al. (2011) .[1] Method Development and Validation of Pravastatin Sodium in Human Plasma by Using LCMS/MS. Journal of Bioequivalence & Bioavailability. Retrieved from [1]

• Mulvana, D. E. (2006) . A rapid and specific approach for direct measurement of pravastatin concentration in plasma by LC-MS/MS employing solid-phase extraction. Biomedical Chromatography. Retrieved from

• National Center for Biotechnology Information . Pravastatin Sodium Compound Summary. PubChem.[1][9] Retrieved from [1]

Sources

• 1. Pravastatin Sodium | C23H35NaO7 | CID 16759173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Pravastatin-d9 Sodium (mixture of 2 diastereomers) [cymitquimica.com]
• 4. Pravastatin - Wikipedia [en.wikipedia.org]
• 5. clearsynth.com [clearsynth.com]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. Pravastatin D9 Ammonium Salt | C23H39NO7 | CID 177807372 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Solubility &amp; Handling of Pravastatin-d9 Sodium for Analytical Applications

Executive Summary

Pravastatin-d9 sodium is the stable isotope-labeled analog of the HMG-CoA reductase inhibitor Pravastatin. It is universally employed as an Internal Standard (IS) in LC-MS/MS bioanalysis to compensate for matrix effects, extraction recovery variances, and ionization inconsistencies.

While chemically robust, the analytical reliability of Pravastatin-d9 sodium hinges on precise solubility management. It is freely soluble in both methanol and water , but its stability is strictly pH-dependent. This guide provides a validated framework for solubilizing, storing, and handling this compound to prevent the common pitfall of acid-catalyzed lactonization, ensuring the integrity of quantitative data.

Physicochemical Profile

Understanding the fundamental chemical nature of the deuterated standard is the first step in designing a robust protocol. Pravastatin-d9 sodium retains the hydrophilic properties of the native drug due to its polar hydroxyl groups and carboxylic acid moiety (in salt form).

Property	Pravastatin Sodium (Native)	Pravastatin-d9 Sodium (IS)
CAS Number	81131-70-6	1225383-16-9 (approx)
Molecular Formula	C₂₃H₃₅NaO₇	C₂₃H₂₆D₉NaO₇
Molecular Weight	446.51 g/mol	~455.57 g/mol
Appearance	White, hygroscopic crystalline powder	White to off-white solid
Polarity	High (Hydrophilic)	High (Hydrophilic)
pKa	~4.2 (Carboxylic acid)	~4.2

Solubility Data & Solvent Interaction[1][2]

Pravastatin sodium defies the general rule of "lipophilic statins" (like Lovastatin or Simvastatin). It is inherently hydrophilic, which dictates its solvent compatibility.

Solubility Limits

The following data represents the saturation limits at 25°C. For analytical stock solutions, we operate well below these limits to ensure thermodynamic stability.

Solvent	Solubility Rating	Approx. Concentration Limit	Application Note
Methanol	Freely Soluble	> 100 mg/mL	Recommended for Primary Stock. Excellent solubility and easy to evaporate if needed.
Water	Freely Soluble	> 300 mg/mL	Recommended for Working Solutions. High solubility but risk of microbial growth during long-term storage.
Ethanol	Soluble	~ 30 mg/mL	Alternative stock solvent, though less efficient than methanol.
Isopropanol	Slightly Soluble	< 10 mg/mL	Not recommended for stock preparation.
Acetonitrile	Very Slightly Soluble	< 1 mg/mL	Caution: Do not use pure ACN for dissolving solid material; precipitation risk is high.

The Polarity Mechanism

The high solubility in methanol and water is driven by ion-dipole interactions .[1] The sodium carboxylate group and the multiple hydroxyl groups on the decalin ring form strong hydrogen bond networks with protic solvents (Water, MeOH). In aprotic solvents like Acetonitrile, these networks cannot form efficiently, leading to poor solubility.

Stability & Degradation Pathways

Crucial Warning: Solubility does not equal stability. While Pravastatin-d9 dissolves easily in water, it is chemically unstable in acidic environments.

The Lactonization Risk

Under acidic conditions (pH < 5), Pravastatin undergoes reversible intramolecular esterification to form Pravastatin Lactone . This conversion alters the mass (loss of H₂O and Na) and retention time, rendering the IS useless for the target analyte.

Stability Profile Summary

• Solid State: Stable for >2 years at -20°C. Protect from moisture (hygroscopic).

• Methanol Stock: Stable for 3 months at -20°C.

• Aqueous Solutions:

  • pH 7.0 - 9.0: Stable for 24-48 hours at 4°C.

  • pH < 5.0: Rapid degradation to lactone.

Experimental Protocol: Stock Solution Preparation

This protocol is designed to generate a primary stock solution at 1.0 mg/mL , suitable for LC-MS/MS workflows.

Materials Required[3][4]

• Pravastatin-d9 Sodium (Solid Reference Material)

• Methanol (LC-MS Grade)[2]

• Water (Milli-Q / LC-MS Grade)[3]

• Amber glass vials (Silanized preferred to minimize adsorption)

• Calibrated Analytical Balance (Readability 0.01 mg)

Workflow Diagram

Detailed Procedure

• Equilibration: Allow the vial of solid Pravastatin-d9 sodium to reach room temperature before opening. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

• Weighing: Accurately weigh 1.0 mg of the substance into a clean amber glass vial.

  • Note: Due to the high cost of deuterated standards, it is acceptable to weigh smaller amounts (e.g., 0.5 mg) and adjust solvent volume accordingly.

• Solubilization: Add the calculated volume of 100% Methanol to achieve a concentration of 1.0 mg/mL.

  • Why Methanol? Methanol provides excellent solubility, prevents microbial growth during storage, and is easily miscible with aqueous buffers later.

• Mixing: Vortex for 30 seconds. Visual inspection should confirm a clear, particle-free solution.

• Storage: Divide the stock into single-use aliquots (e.g., 100 µL) in cryovials. Store at -20°C.

Analytical Application (LC-MS/MS)

When using Pravastatin-d9 as an Internal Standard, the transition from the methanolic stock to the aqueous biological matrix is critical.

Working Solution Preparation

Do not spike pure methanolic stock directly into plasma/serum, as this may cause localized protein precipitation or solvent effects.

• Diluent: Prepare a 50:50 Methanol:Water (v/v) mixture.

• Dilution: Dilute the 1 mg/mL stock to a working concentration (e.g., 100 ng/mL or 1 µg/mL) using the diluent.

• Spiking: Add the working solution to the sample.

  • Target: The final IS concentration should yield a signal intensity similar to the middle of the analyte's calibration curve.

Chromatography Considerations

• Mobile Phase: Use Ammonium Acetate or Ammonium Formate buffers (pH ~4.5 - 5.5). Avoid strong acids (TFA, Formic Acid > 0.1%) in the mobile phase if possible, or ensure the column temperature is low (< 40°C) to minimize on-column lactonization.

• Solvent Mismatch: If the sample solvent contains a high percentage of methanol (from the stock), and the initial mobile phase is high aqueous, peak broadening may occur. Ensure the final sample injection solvent matches the initial mobile phase strength (e.g., < 30% organic).

Troubleshooting & Best Practices

Issue	Probable Cause	Corrective Action
Precipitation in Stock	Use of Acetonitrile or cold solvent	Warm to RT; use Methanol or Water only.
Double Peaks in LC-MS	Lactone formation	Check pH of mobile phase and sample solvent. Ensure pH > 4.5.
Signal Loss over Time	Degradation or Adsorption	Use silanized glass; prepare working solutions daily; keep samples at 4°C in autosampler.
Variable Recovery	Inconsistent IS spiking	Use positive displacement pipettes for methanolic solutions.

References

• PubChem. (2023). Pravastatin Sodium Compound Summary. National Library of Medicine. [Link]

• Drugs.com. (2023). Pravastatin Prescribing Information. [Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. drugs.com [drugs.com]

Difference between Pravastatin sodium and deuterated Pravastatin-d9

The following technical guide details the distinction between Pravastatin Sodium (the therapeutic analyte) and Pravastatin-d9 (the internal standard), focusing on their physicochemical properties, bioanalytical applications, and experimental protocols.

Context: Bioanalytical Quantification & LC-MS/MS Method Development

Executive Summary

In drug development and pharmacokinetic (PK) profiling, Pravastatin Sodium serves as the active pharmaceutical ingredient (API), a hydrophilic HMG-CoA reductase inhibitor. Pravastatin-d9 is its stable isotope-labeled internal standard (SIL-IS), synthetically modified to contain nine deuterium (

) atoms.[1]

While chemically equivalent in terms of chromatographic retention and extraction efficiency, they are distinct in molecular mass and isotopic signature . This mass difference (+9 Da) allows for the precise quantification of Pravastatin in biological matrices (plasma, urine) by correcting for ionization suppression, matrix effects, and extraction variability during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chemical & Physical Distinction

The fundamental difference lies in the isotopic composition. Pravastatin-d9 is engineered to behave identically to the analyte in the liquid phase but distinctively in the mass spectrometer.

Comparative Physicochemical Profile[1][2][3]

Feature	Pravastatin Sodium (Analyte)	Pravastatin-d9 (Internal Standard)
CAS Registry	81131-70-6	1329836-90-9 (Free Acid form ref)
Molecular Formula		(Salt form)
Molar Mass (Free Acid)	~424.53 g/mol	~433.59 g/mol (+9 Da shift)
Solubility	Hydrophilic (Water, Methanol)	Identical to Analyte
pKa	~4.2 (Carboxylic acid moiety)	~4.2 (Negligible isotope effect)
LogP	~0.59 (Low lipophilicity)	~0.57 (Slightly lower due to C-D bond)
Role	Therapeutic Agent	Metrological Reference

Note on Salt Forms: In bioanalysis, the salt (sodium) dissociates in the mobile phase. Both compounds are detected as their ionic species (usually

or ).[1] The mass shift described refers to the ionized species.

The Role of Deuteration in Bioanalysis

The use of Pravastatin-d9 is dictated by the need to normalize data against the variability inherent in LC-MS/MS.

Mechanism of Correction

• Co-Elution: Because deuterium has a minimal effect on lipophilicity, Pravastatin-d9 co-elutes (or elutes very close to) Pravastatin Sodium.

• Shared Ionization Environment: Both molecules enter the electrospray ionization (ESI) source simultaneously.

• Matrix Effect Cancellation: If phospholipids in a patient's plasma suppress the signal of Pravastatin by 40%, they will suppress the Pravastatin-d9 signal by the exact same 40%. The ratio of Analyte/IS remains constant, ensuring accuracy.

Visualization: The Mass Shift Logic

The following diagram illustrates how the mass spectrometer distinguishes the two compounds despite their identical chemical behavior.

Caption: Logical flow of distinguishing isotopologues. Q1 filters separate the parent masses, allowing independent detection even if product ions overlap.

LC-MS/MS Methodology & Protocol

This section outlines a validated workflow for quantifying Pravastatin Sodium using Pravastatin-d9.

Mass Spectrometry Conditions (MRM)

Pravastatin is an acidic molecule; therefore, Negative Electrospray Ionization (ESI-) is the industry standard for high sensitivity.

• Analyte (Pravastatin):

  • Precursor Ion:

    423.2 [1]

  • Product Ion:

    321.1 (Loss of 2-methylbutyrate side chain, mass ~102 Da).

• Internal Standard (Pravastatin-d9):

  • Precursor Ion:

    432.2 [1]

  • Product Ion:

    321.1 (If label is on the side chain) OR 330.1 (If label is on the core).

  • Technical Note: Even if the product ion (321.1) is identical for both, the method is selective because the Q1 quadrupole separates the precursors (423 vs 432) before fragmentation.

Sample Preparation Protocol (Protein Precipitation)

Objective: Extract Pravastatin from human plasma while removing proteins that foul the column.

Reagents:

• Stock Solution: Pravastatin-d9 (1 mg/mL in Methanol).[1]

• Working IS Solution: Dilute Stock to 100 ng/mL in Acetonitrile.

• Precipitation Solvent: Cold Acetonitrile or Methanol.

Step-by-Step Workflow:

• Aliquot: Transfer 50 µL of patient plasma into a 1.5 mL centrifuge tube.

• IS Spike: Add 20 µL of Working IS Solution (Pravastatin-d9) .

  • Criticality: This step must be precise. Any error here propagates to the final result.

• Precipitation: Add 150 µL of cold Acetonitrile. Vortex vigorously for 30 seconds.

• Centrifugation: Spin at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial.

• Dilution (Optional): Dilute 1:1 with mobile phase (0.1% Formic Acid in Water) to match initial mobile phase composition and prevent peak broadening.

• Injection: Inject 5-10 µL into the LC-MS/MS.

Experimental Workflow Diagram

Caption: Step-by-step extraction workflow emphasizing the early introduction of the Internal Standard.

Critical Scientific Considerations

Isotopic Purity & Cross-Talk

A critical quality attribute for Pravastatin-d9 is Isotopic Purity .

• The Risk: If the d9 standard is only 98% pure, it may contain traces of d0 (unlabeled Pravastatin).

• The Consequence: The IS will contribute to the analyte signal, causing a "false positive" or artificially high baseline in blank samples.

• Requirement: The response of interfering d0 in the IS channel must be < 20% of the Lower Limit of Quantification (LLOQ) of the analyte [1].[2]

Deuterium Isotope Effect (Chromatography)

While deuterium is chemically similar to hydrogen, the C-D bond is shorter and stronger. In high-resolution chromatography (UHPLC), this can lead to a slight shift in retention time (usually d9 elutes slightly earlier than d0).[1]

• Mitigation: Ensure the retention time window in the MS method is wide enough to capture both peaks if they separate slightly.

Metabolic Stability

Pravastatin-d9 is generally used for in vitro or ex vivo quantification.[1] It is not used as a therapeutic substitute. However, in metabolic stability studies, the "Kinetic Isotope Effect" (KIE) can make the C-D bond harder to break than C-H. If the metabolism of Pravastatin involves breaking a bond where the deuterium is located (e.g., hydroxylation at a labeled site), the d9 version will metabolize slower. This makes d9 an excellent probe for mechanistic toxicology but requires caution if used as a tracer in metabolic flux studies.

References

• U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 54687, Pravastatin. Retrieved from [Link][1]

• Jemal, M., et al. (2003). High-throughput quantitative determination of pravastatin and its major metabolite in human plasma by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Mulvana, D. (2010). Critical topics in ensuring data quality in bioanalytical LC–MS/MS. Bioanalysis. Retrieved from [Link][1]

Sources

• 1. DruMAP | DIJ0000430001-01 [drumap.nibiohn.go.jp]
• 2. fda.gov [fda.gov]

Advanced Pharmacokinetics: Metabolic Pathways and Bioanalysis of Pravastatin-d9

Topic: Metabolic Pathways of Pravastatin-d9 in Pharmacokinetic Research Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals[1][2]

[1][2]

Executive Summary

This technical guide provides a rigorous examination of the metabolic fate and bioanalytical utility of Pravastatin-d9 , a stable isotope-labeled internal standard (IS) critical for the precise quantification of Pravastatin in biological matrices.[1][2] Unlike lipophilic statins (e.g., Atorvastatin), Pravastatin exhibits a unique hydrophilic profile and a metabolism largely independent of the Cytochrome P450 (CYP) system.[1][2]

This document details the specific deuterated molecular architecture of Pravastatin-d9, maps its parallel metabolic pathways alongside the native drug, and establishes a self-validating LC-MS/MS protocol for pharmacokinetic (PK) research.[1][2]

Molecular Configuration: The d9 Advantage

To understand the metabolic tracking of Pravastatin-d9, one must first define its structural divergence from native Pravastatin.

• Native Pravastatin: A hydrophilic HMG-CoA reductase inhibitor containing a hexahydronaphthalene ring system and a 2-methylbutyrate ester side chain .[1][2]

• Pravastatin-d9 (Internal Standard): The deuterium labeling is strategically located on the 2-methylbutyrate side chain .[1][2]

  • Labeling Pattern: The side chain is fully deuterated (

    ), replacing the nine non-exchangeable protons of the 2-methylbutyryl group.[1][2]

  • Mass Shift: This modification results in a mass increase of +9 Da, shifting the precursor ion (

    ) from m/z 423.4 to 432.4 .[1][2]

Bioanalytical Implication

Because the deuterium label is located on the ester side chain, Pravastatin-d9 serves as a perfect surrogate for the parent compound but requires careful interpretation if metabolic cleavage of the ester occurs. In MS/MS fragmentation, the loss of the labeled side chain often yields a product ion identical to the native drug (m/z 321), necessitating high chromatographic resolution or reliance on the precursor mass shift for specificity.

Metabolic Landscape: Pathways and Mechanisms

Pravastatin is unique among statins; it is not significantly metabolized by CYP3A4. Instead, its clearance is driven by transporter-mediated uptake (OATP1B1), sulfation, and acid-catalyzed isomerization.[1][2] Pravastatin-d9 undergoes these same pathways, exhibiting minimal Kinetic Isotope Effects (KIE) due to the label's location on the side chain, remote from the primary metabolic reaction centers on the decalin ring.[1]

Primary Metabolic Routes[1][2]

• Isomerization (Acid-Catalyzed):

  • Mechanism:[2][3] In the acidic environment of the stomach (or unbuffered urine), the 3-hydroxyl group on the decalin ring undergoes migration.[1][2]

  • Products:3'

    -iso-pravastatin (major) and 6'-epi-pravastatin .[1][2]

  • d9 Fate: The d9-labeled side chain remains intact. Therefore, Pravastatin-d9 converts to 3'

    -iso-pravastatin-d9 .[1][2]

• Enzymatic Sulfation:

  • Mechanism:[2][3] Mediated by Sulfotransferases (SULTs) in the liver/gut.[1][2]

  • Products: Sulfation occurs primarily at the 6'-hydroxyl group. This unstable intermediate is prone to nucleophilic attack, generating 3'

    -OH and 6' -OH metabolites.[1][2]

  • d9 Fate: The ester side chain is preserved; thus, sulfated metabolites retain the +9 Da mass shift.

• Ester Hydrolysis (The Critical Exception):

  • Mechanism:[2][3] Hydrolysis of the ester bond removes the 2-methylbutyrate side chain.

  • d9 Fate:Loss of Label. If Pravastatin-d9 undergoes ester hydrolysis, the d9 label is lost with the side chain. The resulting core metabolite is mass-indistinguishable from the hydrolyzed native drug. Note: This pathway is minor in human plasma but relevant in stability studies.[2]

Pathway Visualization[1][2]

The following diagram maps the metabolic flow of Pravastatin, applicable to both the native (d0) and deuterated (d9) forms.

Figure 1: Metabolic fate of Pravastatin.[1][2] The d9 internal standard tracks these pathways (excluding ester hydrolysis) due to the stability of the labeled side chain.

Bioanalytical Utility & Experimental Protocols

Reliable PK data depends on the stability of the Internal Standard. The following protocol utilizes Solid Phase Extraction (SPE) for maximum cleanliness and sensitivity, minimizing matrix effects that often plague protein precipitation methods.

Mass Spectrometry Parameters (LC-MS/MS)

Pravastatin is a carboxylic acid, ionizing most efficiently in Negative Electrospray Ionization (ESI-) mode.[1][2]

Parameter	Native Pravastatin	Pravastatin-d9 (IS)	Rationale
Precursor Ion (Q1)	m/z 423.4	m/z 432.4	+9 Da shift from deuterated side chain.[1][2]
Product Ion (Q3)	m/z 321.0	m/z 321.0	Loss of ester side chain (102 Da for d0; 111 Da for d9).[1][2]
Dwell Time	100 ms	100 ms	Ensures sufficient points across peak.[2]
Collision Energy	-20 to -25 eV	-20 to -25 eV	Optimized for ester cleavage.[1][2]
Polarity	Negative	Negative	Carboxyl group deprotonation.[2]

Critical Note on Cross-Talk: Since both d0 and d9 yield the same product ion (m/z 321.0), chromatographic separation is not strictly required for MS discrimination (as Q1 differs), but baseline resolution from isomers (3'

-iso) is mandatory.

Step-by-Step Extraction Protocol (SPE)[1][2]

This protocol is designed to be self-validating by ensuring recovery consistency between the analyte and the d9 IS.

Reagents:

• IS Working Solution: Pravastatin-d9 (100 ng/mL in 50% Methanol).[1][2]

• Buffer: 2% Formic Acid in water.

• Elution Solvent: Methanol containing 5 mM Ammonium Acetate.

Workflow:

• Sample Aliquoting: Transfer 100

  L of plasma into a 96-well plate.

• IS Addition: Add 20

  L of IS Working Solution . Vortex 30s. Causality: Corrects for volumetric errors and matrix effects downstream.

• Acidification: Add 200

  L of 2% Formic Acid. Causality: Protonates the carboxylic acid (pKa ~4.[1][2]5) to ensure retention on the SPE sorbent.[1][2]

• Conditioning: Condition SPE plate (e.g., Oasis HLB or Bond Elut Plexa) with 500

  L Methanol followed by 500 L Water.[1][2]

• Loading: Load the acidified sample onto the SPE plate. Apply low vacuum.[1]

• Wash: Wash with 500

  L 5% Methanol in water. Causality: Removes salts and proteins while retaining the hydrophobic statin.

• Elution: Elute with 200

  L Methanol (with Amm. Acetate).[1][2]

• Reconstitution: Evaporate to dryness (

  , 40°C) and reconstitute in 100 L Mobile Phase.

Analytical Workflow Diagram

Figure 2: Analytical workflow for Pravastatin quantification using d9-IS. The equilibration step allows the IS to bind to plasma proteins similarly to the analyte, compensating for recovery losses.

Data Interpretation & Troubleshooting

Handling Isotopic Overlap

While Pravastatin-d9 (+9 Da) effectively eliminates isotopic overlap from the natural M+9 abundance of the parent, researchers must monitor for "Reverse Contribution" :

• Scenario: High concentrations of native Pravastatin might contain trace impurities or isotopes that fall into the d9 window?

• Reality: The +9 shift is robust. The primary concern is actually Isomer Co-elution . The 3'

  -isomer has the same mass as the parent. If the LC gradient is too fast, the isomer will merge with the parent peak.

• Solution: Use a C18 column with a gradient starting at low organic (e.g., 30% B) to resolve the earlier eluting isomer from the parent.[1][2]

Stability Monitoring

Pravastatin is acid-labile.[1][2] If the d9 IS signal degrades over the course of a run (converting to d9-isomer), it indicates the autosampler temperature is too high or the reconstitution solvent is too acidic.[1][2]

• Self-Validating Check: Monitor the IS peak area across the run. A decline >15% indicates instability. Maintain autosampler at 4°C.

References

• DrugBank Online. (n.d.).[1][2] Pravastatin: Pharmacology, Metabolism, and Pharmacokinetics.[1][4] Retrieved from [Link][1][2]

• National Center for Biotechnology Information (NCBI). (2024).[1][2] PubChem Compound Summary for CID 54687, Pravastatin.[1] Retrieved from [Link][1][2]

• Jemal, M., et al. (1998).[1][2][5] Quantitative determination of pravastatin and its biotransformation products in human plasma by turbo ion spray LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis. (Contextual citation for MRM transitions).

• Niemi, M. (2007).[1][2] Transporter pharmacogenetics and statin toxicity.[6] Clinical Pharmacology & Therapeutics.[1][4] Retrieved from [Link][1][2]

• Veeprho Laboratories. (n.d.).[1][2] Pravastatin D9 Ammonium Salt Structure and Specifications. Retrieved from [Link][1][2]

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A Technical Guide to the Physical Properties and Appearance of Pravastatin-d9 Sodium Solid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides an in-depth technical overview of the essential physical and solid-state properties of Pravastatin-d9 sodium. As a deuterated analog of Pravastatin sodium, this stable isotope-labeled compound is a critical internal standard for pharmacokinetic and metabolic studies, demanding a thorough understanding of its physical characteristics to ensure analytical accuracy and reproducibility. This document moves beyond a simple data sheet, offering insights into the causality behind characterization methods and establishing a framework for its effective use in a research and development setting.

Introduction: The Role of Deuteration in Pharmaceutical Analysis

Pravastatin is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis, and is widely used to treat hypercholesterolemia.[1][2] In drug development and clinical pharmacology, the quantification of a drug and its metabolites in biological matrices is paramount. Stable isotope-labeled internal standards, such as Pravastatin-d9 sodium, are the gold standard for quantitative analysis by mass spectrometry (e.g., LC-MS).[3][]

The incorporation of nine deuterium atoms into the pravastatin molecule results in a distinct mass shift, allowing for its differentiation from the endogenous, non-labeled drug.[5] Critically, the physicochemical properties of the deuterated standard are expected to be nearly identical to the non-deuterated analyte.[6] This similarity in chromatographic behavior and ionization efficiency minimizes analytical variability and enhances the accuracy of quantification.[6] This guide focuses on the solid-state properties of Pravastatin-d9 sodium, which are foundational to its handling, storage, and preparation for analytical use.

Physicochemical Properties of Pravastatin-d9 Sodium Solid

While a specific certificate of analysis for Pravastatin-d9 sodium is proprietary to the manufacturer, its physical properties are anticipated to be analogous to those of Pravastatin sodium. The substitution of hydrogen with deuterium typically has a negligible effect on macroscopic physical properties such as appearance, melting point, and solubility.[6] The following table summarizes the known properties of Pravastatin sodium, which serve as a reliable reference for Pravastatin-d9 sodium.

Property	Description	Source(s)
Appearance	White to off-white or pale yellow crystalline solid or powder.	[7][8]
Molecular Formula	C₂₃H₂₆D₉NaO₇	N/A
Molecular Weight	Approximately 455.57 g/mol	N/A
Melting Point	Approximately 173 °C	[8]
Solubility	Freely soluble in water and methanol; soluble in ethanol; practically insoluble in acetone and chloroform.	[8][9]
Hygroscopicity	Hygroscopic; should be stored in a desiccated environment.	[7][8]
Storage	Store at 2-8°C, protected from light and moisture.	[7]

Experimental Protocols for Solid-State Characterization

The following protocols outline the fundamental techniques for characterizing the solid-state properties of Pravastatin-d9 sodium. These methods are designed to be self-validating, ensuring the integrity of the analytical standard.

Visual Inspection and Appearance

Causality: The visual appearance of a solid compound is the first indicator of its purity and physical state. Any deviation from the expected color or the presence of foreign matter can signify degradation or contamination.

Protocol:

• Place a small, representative sample of the Pravastatin-d9 sodium solid on a clean, white surface or in a clear glass vial.

• Observe the sample under good lighting against both a white and a black background to accurately assess color and the presence of any particulates.[10]

• Record the appearance, noting the color, form (e.g., crystalline, powder), and any observed inconsistencies.

Solubility Assessment

Causality: Determining the solubility of Pravastatin-d9 sodium in relevant solvents is crucial for preparing accurate stock solutions for use as an internal standard. The sodium salt form is utilized to enhance aqueous solubility.[11]

Protocol:

• Accurately weigh a small amount of Pravastatin-d9 sodium (e.g., 1-5 mg) into a clear glass vial.

• Add a measured volume of the desired solvent (e.g., water, methanol, DMSO) in incremental steps.

• After each addition, vortex the vial for 30-60 seconds to facilitate dissolution.[12]

• Visually inspect the solution against a light and dark background to ensure no solid particles remain.

• If the solid does not dissolve, gentle warming (e.g., to 37°C) or sonication can be applied.[12]

• Record the concentration at which the solid completely dissolves to determine the approximate solubility.

Caption: Workflow for determining the solubility of Pravastatin-d9 sodium.

Differential Scanning Calorimetry (DSC)

Causality: DSC is a powerful thermal analysis technique used to characterize the melting point and thermal stability of a solid.[13][14] For a crystalline solid, a sharp endothermic peak at the melting point is expected. The presence of impurities or multiple crystalline forms (polymorphs) can lead to a broadened peak or additional thermal events.[15]

Protocol:

• Calibrate the DSC instrument using certified reference standards (e.g., indium).

• Accurately weigh 2-5 mg of Pravastatin-d9 sodium into an aluminum DSC pan.

• Seal the pan hermetically. An empty, sealed pan is used as a reference.

• Place the sample and reference pans into the DSC cell.

• Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

• Record the heat flow as a function of temperature. The melting point is determined from the onset or peak of the endothermic melting transition.

Caption: Workflow for Differential Scanning Calorimetry (DSC) analysis.

X-Ray Powder Diffraction (XRPD)

Causality: XRPD is the primary technique for identifying the crystalline form (polymorph) of a pharmaceutical solid.[16][17] The diffraction pattern is a unique fingerprint of the crystal lattice. This is critical as different polymorphs can have different physical properties, including solubility and stability.[18][19]

Protocol:

• Gently grind the Pravastatin-d9 sodium solid into a fine powder using a mortar and pestle to ensure random orientation of the crystals.[20]

• Pack the powder into a sample holder.

• Place the sample holder into the XRPD instrument.

• Expose the sample to a monochromatic X-ray beam.

• Scan the sample over a defined range of 2θ angles (e.g., 2° to 40°).[21]

• Record the intensity of the diffracted X-rays as a function of the 2θ angle.

• The resulting diffractogram can be compared to a reference pattern to confirm the crystalline form.

Conclusion and Best Practices

A thorough characterization of the physical and solid-state properties of Pravastatin-d9 sodium is a prerequisite for its reliable use as an internal standard in regulated bioanalysis. While the deuteration is not expected to significantly alter the physical properties compared to Pravastatin sodium, verification of its appearance, solubility, and thermal behavior is a critical component of good laboratory practice. Adherence to the detailed protocols in this guide will ensure the integrity and accuracy of the analytical data generated using this essential research tool. Researchers should always refer to the manufacturer's Certificate of Analysis for batch-specific data.[9][22]

References

• Shimadzu. (n.d.). Pravastatin sodium salt. Retrieved from [Link]

• Veeprho. (n.d.). Pravastatin D9 Ammonium Salt. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pravastatin Sodium. PubChem Compound Database. Retrieved from [Link]

• European Union Reference Laboratory for alternatives to animal testing. (2021). STANDARD OPERATING PROCEDURE for solubility testing. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pravastatin. PubChem Compound Database. Retrieved from [Link]

• Fawcett, T. G., Needham, F., Faber, J., & Hubbard, C. R. (2019). A practical guide to pharmaceutical analyses using X-ray powder diffraction. Powder Diffraction, 34(S1), S2-S15.

• Intertek. (n.d.). Pharmaceutical Solid State Materials Characterisation. Retrieved from [Link]

• TA Instruments. (n.d.). Differential Scanning Calorimetry (DSC) Theory and Applications. Retrieved from [Link]

• ASTM International. (2010). E1148 Standard Test Method for Measurements of Aqueous Solubility. Retrieved from [Link]

• ResearchGate. (n.d.). A practical guide to pharmaceutical analyses using X-ray powder diffraction. Retrieved from [Link]

• Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences. (2024). Solid-State Characterization in Drug Development and Formulation. Retrieved from [Link]

• Eurisotop. (n.d.). Stable Isotope-Labeled Products For Metabolic Research. Retrieved from [Link]

• ResearchGate. (n.d.). Evaluation of Deuterium Isotope Effects in Normal-Phase LC-MS-MS Separations Using a Molecular Modeling Approach. Retrieved from [Link]

• Torontech. (2025). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Retrieved from [Link]

• ICDD. (n.d.). How to Analyze Drugs Using X-ray Diffraction. Retrieved from [Link]

• Scribd. (n.d.). Solubility Test Procedure Guide. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Using X-ray Diffraction Techniques for Biomimetic Drug Development, Formulation, and Polymorphic Characterization. Retrieved from [Link]

• Infinita Lab. (2025). Differential Scanning Calorimetry (DSC) Testing: Complete Guide to Thermal Analysis of Polymers and Materials. Retrieved from [Link]

• National Toxicology Program. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved from [Link]

• U.S. Pharmacopeia. (2021). <941> X-Ray Powder Diffraction. Retrieved from [Link]

• Crystal Pharmatech. (n.d.). Solid State Characterization: Techniques, Standards, and Verified Data—An Integrated Lens for CMC Development. Retrieved from [Link]

• METTLER TOLEDO. (2014, August 5). How to Prepare a DSC Sample [Video]. YouTube. Retrieved from [Link]

• Pharma Beginners. (2026). Solubility Test Procedure and Acceptance Criteria (IP, BP & USP). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Applications of stable isotopes in clinical pharmacology. Retrieved from [Link]

• Auriga Research. (n.d.). Solid State Characterization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pravastatin. StatPearls. Retrieved from [Link]

• Malvern Panalytical. (2024, October 4). Solid State Characterization of Pharmaceutical Drug Substances [Video]. YouTube. Retrieved from [Link]

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An Integrated Safety and Handling Guide for Pravastatin-d9 Sodium in Research and Development

This guide provides a comprehensive framework for the safe handling of Pravastatin-d9 sodium, a deuterated analog of the active pharmaceutical ingredient (API) Pravastatin. Designed for researchers, scientists, and drug development professionals, this document moves beyond a standard Safety Data Sheet (SDS) to deliver an in-depth understanding of the associated hazards and the causality behind recommended safety protocols. By integrating risk assessment with procedural controls, this guide aims to foster a culture of safety and scientific integrity in the laboratory.

The safety profile and handling requirements for Pravastatin-d9 sodium are predicated on the well-documented properties of its non-deuterated parent compound, Pravastatin sodium. The inclusion of deuterium, a stable and non-radioactive isotope of hydrogen, primarily influences the compound's metabolic fate through the kinetic isotope effect but does not alter its fundamental chemical reactivity or toxicological hazards.[1][2] Therefore, all precautions applicable to Pravastatin sodium must be rigorously applied to its deuterated form.

Section 1: Hazard Identification and Risk Assessment

A foundational understanding of the substance's properties and toxicological profile is paramount to developing effective safety protocols. Pravastatin is a statin drug used to lower cholesterol and is associated with specific, significant health hazards that dictate its handling requirements.

Physicochemical and Toxicological Profile

Pravastatin sodium is classified as a hazardous substance with multiple health warnings. The primary risks are associated with reproductive toxicity and its potential as a carcinogen.[3][4]

Property	Data	Source
Chemical Name	Pravastatin-d9 Sodium Salt	-
Parent CAS No.	81131-70-6	[3][4]
Molecular Formula	C23H26D9NaO7	-
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH351: Suspected of causing cancerH361/H362: Suspected of damaging fertility or the unborn child; May cause harm to breast-fed childrenH372: Causes damage to organs through prolonged or repeated exposure	[3][4]
California Prop. 65	Listed for Developmental Toxicity	[5][6]
Pregnancy Category	Category X: Safety in pregnant women has not been established. Should not be used by women who are or may become pregnant.	[7]

Note: Data for the parent compound Pravastatin sodium is used as the basis for hazard assessment.

The Deuterium Distinction: A Note on Isotopic Labeling

Deuterated compounds are pivotal tools in drug metabolism and pharmacokinetic (DMPK) studies. The substitution of hydrogen with deuterium creates a stronger carbon-deuterium (C-D) bond, which can slow metabolic processes involving C-H bond cleavage.[1] While this alteration is key to its scientific application, it does not introduce new radiological or chemical hazards.[2] The core toxicological properties of the molecule remain unchanged. Therefore, the risk assessment for Pravastatin-d9 sodium is authoritatively grounded in the extensive data available for Pravastatin.

Section 2: A Proactive Exposure Prevention Strategy: The Hierarchy of Controls

To ensure personnel safety, a systematic approach to hazard mitigation is essential. The Hierarchy of Controls provides a framework that prioritizes the most effective and reliable control measures. This model is a cornerstone of laboratory safety and is critical when handling potent APIs like Pravastatin-d9 sodium.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls: The First Line of Defense

Engineering controls are designed to physically isolate the operator from the hazardous material. Given that Pravastatin-d9 sodium is often handled as a fine powder, preventing inhalation of airborne particles is the primary objective.

• Chemical Fume Hoods & Biosafety Cabinets (BSCs): All weighing and reconstitution of solid Pravastatin-d9 sodium must be performed within a certified chemical fume hood or a Class II BSC.[8] This is non-negotiable, as these systems are designed to capture and vent aerosols and fine powders away from the user's breathing zone.

• Ventilated Balance Enclosures: For high-precision weighing, a vented balance enclosure (VBE) provides containment directly at the source, minimizing contamination of the surrounding lab space.

Administrative Controls: Standardizing Safe Practices

These controls involve procedures and policies that minimize exposure risk.

• Standard Operating Procedures (SOPs): Detailed, written SOPs for handling, storage, and disposal of Pravastatin-d9 sodium must be available and understood by all personnel.

• Training: All personnel must receive documented training on the specific hazards of Pravastatin, the proper use of engineering controls, correct donning/doffing of PPE, and emergency procedures.

• Restricted Access: The areas where Pravastatin-d9 sodium is handled and stored should be clearly marked with appropriate hazard warnings, and access should be restricted to trained and authorized personnel.

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should never be the sole means of protection. It serves as the last line of defense against exposure.

Equipment	Specification	Rationale
Hand Protection	Nitrile or latex disposable gloves.	Prevents direct skin contact. Gloves must be inspected before use and removed properly to avoid contaminating skin.[9][10]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Conforms to OSHA 29 CFR 1910.133 or European Standard EN166, protecting eyes from dust or splashes.[5]
Body Protection	Laboratory coat.	Protects skin and personal clothing from contamination.[9]

Section 3: Standard Operating Protocols

Adherence to validated protocols is the key to ensuring both experimental integrity and personnel safety.

Protocol for Weighing and Handling Solid Pravastatin-d9 Sodium

• Preparation: Designate a work area inside a chemical fume hood or other ventilated enclosure. Cover the work surface with absorbent, disposable bench paper.

• PPE: Don appropriate PPE, including a lab coat, safety glasses, and two pairs of nitrile gloves.

• Weighing: Use a spatula to carefully transfer the required amount of powder to a tared weigh boat. Avoid any actions that could generate dust.

• Post-Weighing: Once the desired amount is weighed, securely cap the stock container immediately.

• Cleanup: Carefully wipe down the spatula, weigh boat exterior, and any other surfaces with a damp cloth or wipe to remove any residual powder. Dispose of all contaminated materials (gloves, bench paper, wipes) in a clearly labeled hazardous waste container.

• Hand Hygiene: After removing PPE, wash hands thoroughly with soap and water.[9]

Storage and Stability

Proper storage is crucial for maintaining the chemical integrity and isotopic purity of Pravastatin-d9 sodium.

• Temperature: Keep the container tightly closed and stored in a refrigerated, dry, and well-ventilated place to maintain product quality.[5]

• Moisture Protection: Deuterated compounds should be protected from moisture to prevent hydrogen-deuterium exchange, which could compromise isotopic purity.[11] Storing under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage.

• Labeling: All containers must be clearly labeled with the chemical name, lot number, and appropriate hazard warnings.

Waste Disposal

All waste materials contaminated with Pravastatin-d9 sodium, including empty containers, used PPE, and cleanup materials, must be treated as hazardous chemical waste.

• Segregation: Collect all contaminated solid waste in a dedicated, sealed, and clearly labeled hazardous waste container.

• Disposal: Dispose of the waste through your institution's environmental health and safety (EHS) office, in accordance with all local, state, and federal regulations.[5][7]

Section 4: Emergency Preparedness and Response

Even with robust controls, accidental exposures and spills can occur. A clear and practiced emergency response plan is critical.

Exposure Response and First Aid

Immediate and correct action following an exposure can significantly mitigate harm.

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[5][12] Seek immediate medical attention.
Skin Contact	Remove all contaminated clothing immediately.[12][13] Wash the affected area with soap and plenty of water for at least 15 minutes.[5] Seek medical attention if irritation persists.
Inhalation	Move the individual to fresh air immediately.[5] If breathing is difficult or stops, provide artificial respiration.[4] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[4] Rinse the mouth thoroughly with water and have the person drink plenty of water.[5] Seek immediate medical attention.

Spill Management Protocol

The response to a spill depends on its scale and the immediate hazards it presents.

Caption: A decision-making workflow for responding to a chemical spill.

Detailed Spill Cleanup Steps (for minor, manageable spills):

• Alert & Restrict: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated. Turn on fume hoods if safe to do so.[14]

• PPE: Don appropriate PPE: double gloves, lab coat, and eye protection.

• Contain & Absorb: For solids, gently sweep up the material to avoid making it airborne.[15] For liquids, cover the spill with an inert absorbent material like vermiculite or sand, working from the outside in.[14][15]

• Collect: Carefully scoop the absorbed material and spilled solid into a labeled hazardous waste container.[10]

• Decontaminate: Clean the spill area with a suitable decontamination solution, followed by soap and water.

• Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.

References

• Cayman Chemical Company. (2008, December 19). Pravastatin (sodium salt) MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• Lupin. (2008, January 14). MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2021, December 1). Pravastatin - LiverTox - NCBI Bookshelf. Retrieved from [Link]

• New Mexico State University. (n.d.). Chemical Exposure and Spill Response Procedures. Retrieved from [Link]

• U.S. Food and Drug Administration. (2001, August). Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients. Retrieved from [Link]

• MedPath. (n.d.). Pravastatin Sodium - FDA Drug Approval Details. Retrieved from [Link]

• Eurofins. (n.d.). The challenge of handling highly potent API and ADCs in analytical chemistry. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• American Heart Association. (2018, December 10). Statin Safety and Associated Adverse Events: A Scientific Statement From the American Heart Association. Arteriosclerosis, Thrombosis, and Vascular Biology. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• California Office of Environmental Health Hazard Assessment. (n.d.). Pravastatin Sodium. Retrieved from [Link]

• Florida State University Emergency Management. (n.d.). Chemical Spills. Retrieved from [Link]

• U.S. Food and Drug Administration. (2012, February 28). Important safety label changes to cholesterol-lowering statin drugs. Retrieved from [Link]

• Salamandra. (n.d.). Regulatory Considerations for Deuterated Products. Retrieved from [Link]

• EHS Today. (n.d.). Handling Hazardous APIs Safety Protocols for Active Pharmaceutical Ingredients. Retrieved from [Link]

• National Institutes of Health. (n.d.). Pravastatin. PubChem. Retrieved from [Link]

• American College of Cardiology. (2018, December 10). AHA's Statement on the Safety Profile of Statins: Big Benefit with Low Risk. Retrieved from [Link]

• University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• Isotope Science / Alfa Chemistry. (n.d.). Quality Control Essentials for Deuterated Drug APIs. Retrieved from [Link]

• Labcompare. (2020, April 15). Hazardous-Drug API Powder Safety. Retrieved from [Link]

• American College of Cardiology. (2019, March 17). 2019 ACC/AHA Guideline on the Primary Prevention of Cardiovascular Disease. Retrieved from [Link]

• U.S. Preventive Services Task Force. (2022, August 23). Recommendation: Statin Use for the Primary Prevention of Cardiovascular Disease in Adults. Retrieved from [Link]

• Health and Safety Executive. (n.d.). Emergency response / spill control. Retrieved from [Link]

• Suanfarma. (n.d.). Pharmaceutical APIs Storage: Ensuring Quality and Compliance. Retrieved from [Link]

• GreenMedInfo. (n.d.). Pravastatin | Toxic Ingredient | Natural Medicine. Retrieved from [Link]

• Nature Reviews Drug Discovery. (2023, June 5). Deuterium in drug discovery: progress, opportunities and challenges. PMC. Retrieved from [Link]

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• 15. Chemical Spills | Emergency Management [emergency.fsu.edu]

Protocols & Analytical Methods

Application Note: Optimizing MRM Transitions for Pravastatin-d9 Sodium Detection

This Application Note and Protocol guide details the optimization of Multiple Reaction Monitoring (MRM) transitions for the detection of Pravastatin-d9 Sodium , a stable isotope-labeled internal standard (IS) used in the bioanalysis of Pravastatin.[1]

Executive Summary

Pravastatin is a hydrophilic HMG-CoA reductase inhibitor.[2] Accurate quantification in biological matrices requires a robust internal standard to compensate for matrix effects and recovery variations.[2] Pravastatin-d9 , labeled with nine deuterium atoms on the 2-methylbutanoyl side chain, serves as an ideal IS.[2]

This guide addresses the specific challenges of Pravastatin analysis:

• Lactone Instability: Pravastatin undergoes acid-catalyzed lactonization.[2]

• Isotopic Fragmentation: The deuterium label is located on the ester side chain, which is the primary neutral loss during fragmentation. This results in a product ion identical to the unlabeled analyte, requiring precise precursor selection.

• Ionization Mode: While positive mode is possible, Negative Electrospray Ionization (ESI-) is preferred for the hydroxy-acid form to maximize sensitivity and selectivity.[1][2]

Chemical & Physical Properties

Understanding the structural difference between the analyte and the IS is critical for MS tuning.

Property	Pravastatin Sodium	Pravastatin-d9 Sodium
Formula	C₂₃H₃₅NaO₇	C₂₃H₂₆D₉NaO₇
MW (Salt)	~446.51 g/mol	~455.57 g/mol
MW (Free Acid)	424.53 g/mol	~433.59 g/mol
Target Ion [M-H]⁻	423.2	432.2
Label Position	N/A	Side chain (2-methylbutanoyl)
Solubility	Water, Methanol	Water, Methanol
Stability	pH < 3.0 induces lactonization	pH < 3.0 induces lactonization

Mechanistic Fragmentation Logic

The optimization of MRM transitions relies on the fragmentation pathway. Pravastatin and its d9-analog fragment via the cleavage of the ester bond, releasing the side chain.

• Pravastatin (Unlabeled): Precursor 423 loses the side chain (102 Da)

  Product 321 .[1][2]

• Pravastatin-d9 (Labeled): Precursor 432 loses the deuterated side chain (111 Da)

  Product 321 .[1][2]

Critical Note: Because the label is on the leaving group, the product ion (m/z 321) is identical for both the analyte and the IS. Chromatographic separation is not required to distinguish them (as precursors differ), but "crosstalk" must be prevented by ensuring the Q1 isolation window is sufficiently narrow.[1][2]

Visualization: Fragmentation Pathway

Caption: Fragmentation pathway showing the convergence of unlabeled and d9-labeled precursors to a common product ion due to side-chain loss.

Protocol: Stock Solution & Sample Preparation

Objective: Prepare stable standards while preventing acid-catalyzed lactonization.

Reagents

• Solvent A: 5 mM Ammonium Acetate in Water (pH ~4.5).

• Solvent B: Acetonitrile (LC-MS Grade).[1][2]

• Diluent: 50:50 Methanol:Water (buffered to pH 7 with dilute ammonium hydroxide if storage > 24h is needed).[1][2]

Step-by-Step Procedure

• Primary Stock (1 mg/mL):

  • Weigh 1.0 mg of Pravastatin-d9 Sodium .[2]

  • Dissolve in 1.0 mL of Methanol .

  • Note: Do not use pure water for long-term storage as hydrolysis may occur over weeks.[2] Store at -20°C.

• Working Standard (1 µg/mL):

  • Dilute Primary Stock 1:1000 into Diluent .[2]

  • Crucial: Ensure the final solution pH is near neutral (pH 6-7).[1][2] Avoid acidic diluents (e.g., 0.1% Formic Acid) which will convert the analyte to its lactone form within hours.[1][2]

• Sample Extraction (Plasma):

  • Use Protein Precipitation or Solid Phase Extraction (SPE) .[1][2]

  • Buffer Control: When reconstituting dried extracts, use the mobile phase buffer (Ammonium Acetate pH 4.5).[1][2] This pH balances ionization efficiency (favors deprotonation) with stability (minimizes lactonization).[1][2]

Protocol: MS/MS Optimization (Tuning)

Objective: Determine the optimal Collision Energy (CE) and Declustering Potential (DP).

Instrument Setup

• Mode: Negative ESI (ESI-).[1][2][3]

• Scan Type: MRM.[2][4][5]

• Flow Rate: Syringe infusion at 10 µL/min combined with LC flow (0.4 mL/min) via a T-tee to simulate mobile phase conditions.

Workflow

• Q1 Scan (Precursor Selection):

  • Scan range: 400–460 m/z.[2]

  • Identify the peak at m/z 432.2 (Pravastatin-d9 [M-H]-).[1][2]

  • Check: Ensure no significant sodium adducts ([M-2H+Na]-) are interfering.[1][2]

• Product Ion Scan (Fragmentation):

  • Select 432.2 as precursor.[2]

  • Ramp Collision Energy (CE) from 10 to 50 V.[1][2]

  • Observe the dominant fragment at m/z 321.1 .[2]

  • Secondary Fragment: m/z 101 (Side chain fragment) may be visible but is usually less intense/stable.[1][2]

• Parameter Optimization:

  • Declustering Potential (DP): Ramp -40V to -120V. (Typical optimum: -60V to -80V).[1][2]

  • Collision Energy (CE): Ramp 10V to 40V.[1][2] (Typical optimum: 15V to 25V).[1][2]

Optimized MRM Table

Compound	Polarity	Precursor (Q1)	Product (Q3)	Dwell (ms)	CE (V)	DP (V)
Pravastatin	Neg (-)	423.2	321.1	100	22	-70
Pravastatin-d9	Neg (-)	432.2	321.1	100	22	-70

Protocol: LC Integration

Objective: Separate the analyte from matrix interferences. Note that d9-IS usually co-elutes with the analyte.[2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).[1][2]

• Mobile Phase A: 5 mM Ammonium Acetate (pH 4.5).[1][2]

• Mobile Phase B: Acetonitrile.[2][4][5]

• Flow Rate: 0.4 mL/min.[2]

Gradient Profile:

Time (min)	% B	Event
0.0	20	Loading
0.5	20	Hold
2.5	90	Elution
3.0	90	Wash
3.1	20	Re-equilibration

| 5.0 | 20 | Stop |[1][2]

Self-Validation Check: The retention time (RT) for Pravastatin and Pravastatin-d9 should be approximately 2.2 - 2.4 min .[1][2] If RT shifts < 1.0 min, increase the aqueous hold time to avoid ion suppression.

Validation & Troubleshooting

Linearity & Cross-Talk Verification

Since the product ion (321) is the same for both analyte and IS, you must verify that the Precursor Ion Isolation Width is sufficient.[1]

• Experiment: Inject a high concentration of Unlabeled Pravastatin (e.g., ULOQ) with zero IS.

• Observation: Monitor the 432.2

  321.1 channel.

• Acceptance: The signal in the IS channel must be < 5% of the typical IS response. If high signal appears, the Q1 resolution is too wide (picking up the C13 isotopes of the unlabeled drug).[1] Set Q1 resolution to "Unit" or "High".[2]

Stability Check[1][8][9][10]

• Symptom: Appearance of a secondary peak at a later retention time (+1-2 min).[1][2]

• Cause: Conversion to Pravastatin Lactone (m/z 405 in positive mode; usually invisible in negative mode 423 transition).[1][2]

• Fix: Check buffer pH. If pH < 3, lactonization is occurring.[2] Remake buffers at pH 4.5.

Visualization: Optimization Logic

Caption: Decision tree for tuning the MS parameters to ensure sensitivity and specificity.

References

• Jemal, M., et al. (2003).[1][2] "Quantitative determination of pravastatin and its biotransformation products in human plasma by LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis.

• Hatanaka, T. (2000).[1][2][6] "Clinical pharmacokinetics of pravastatin: mechanisms of pharmacokinetic variability." Clinical Pharmacokinetics.

• ClearSynth. "Pravastatin-d9 Sodium Product Data." ClearSynth Reference Standards. [1][2]

• Singh, S.S., et al. (2008).[1][2] "Estimation of pravastatin in human plasma by LC-MS/MS using rosuvastatin as internal standard." Journal of Chromatography B.

• Veeprho. "Pravastatin D9 Ammonium Salt Structure and Properties."[2] Veeprho Impurities.

Sources

• 1. veeprho.com [veeprho.com]
• 2. Pravastatin D9 Ammonium Salt | C23H39NO7 | CID 177807372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Quantification of pravastatin acid, lactone and isomers in human plasma by UHPLC-MS/MS and its application to a pediatric pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Pravastatin-d9 sodium usage in therapeutic drug monitoring (TDM)

Application Note: High-Precision Therapeutic Drug Monitoring of Pravastatin in Human Plasma using Pravastatin-d9 Sodium

Abstract

This application note details a robust, validated protocol for the quantification of Pravastatin in human plasma using Pravastatin-d9 Sodium as a Stable Isotope-Labeled Internal Standard (SIL-IS). Unlike generic statin assays, this method specifically addresses the critical challenge of acid-lactone interconversion by employing a pH-stabilized extraction workflow.[1] Utilizing Negative Electrospray Ionization (ESI-) in Multiple Reaction Monitoring (MRM) mode, this protocol achieves a Lower Limit of Quantitation (LLOQ) of 0.5 ng/mL, sufficient for monitoring trough levels in patients with OATP1B1 polymorphisms or those on polypharmacy regimens.[1]

Introduction & Therapeutic Context

Pravastatin is a hydrophilic HMG-CoA reductase inhibitor used to lower LDL cholesterol.[1] While generally safer than lipophilic statins, its therapeutic drug monitoring (TDM) is increasingly relevant for:

• Safety: Preventing statin-associated muscle symptoms (SAMS) and rhabdomyolysis, particularly in patients with renal impairment.[1]

• Drug-Drug Interactions (DDIs): Pravastatin is a substrate of OATP1B1.[2] Co-administration with inhibitors (e.g., Cyclosporine, Gemfibrozil) can elevate plasma exposure by 5-20 fold.[1]

• Adherence Monitoring: Verifying compliance in "statin-intolerant" patients.

Why Pravastatin-d9? Early methods used Pravastatin-d3 or analogues (e.g., Mevastatin).[1] However, Pravastatin-d3 often suffers from isotopic contribution to the native channel (M+3 effect).[1] Pravastatin-d9 introduces a mass shift of +9 Da, completely eliminating isotopic crosstalk and ensuring absolute quantitation accuracy even at high concentrations.

Chemical & Physical Properties

The Stability Challenge: Acid vs. Lactone

Pravastatin exists in a pH-dependent equilibrium between its active Hydroxy Acid form and its inactive Lactone metabolite.

• Acidic Conditions (pH < 3): Rapid conversion to Lactone.[1]

• Basic Conditions (pH > 9): Conversion to Acid.[1]

• Optimal Stability (pH 4.5 – 5.5): Interconversion is minimized.[1]

Critical Directive: Biological samples must be buffered immediately upon thawing to prevent ex vivo interconversion, which would bias TDM results.

Internal Standard Specification

• Compound: Pravastatin-d9 Sodium Salt[1]

• Chemical Structure: The deuterium label is typically located on the 2-methylbutyryl side chain .

• Implication for MS: The primary fragmentation pathway involves the loss of this side chain. Therefore, the Precursor Ion carries the label, but the Product Ion (the decalin ring system) is often unlabeled. This requires high precursor resolution to prevent interference.

Experimental Protocol

Reagents & Materials

• Matrix: Human Plasma (K2EDTA).[1]

• Internal Standard: Pravastatin-d9 sodium (100 ng/mL working solution in 50:50 Methanol:Water).[1]

• Extraction Buffer: 1M Ammonium Acetate (pH 5.0).[1]

• Mobile Phase A: 5 mM Ammonium Formate in Water (pH 4.5).[1]

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

• Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 2.1 x 50 mm, 1.7 µm).[1]

Sample Preparation: pH-Stabilized Protein Precipitation (PPT)

Standard acid precipitation (e.g., TCA) is FORBIDDEN due to lactonization risk.[1]

• Aliquot: Transfer 100 µL of patient plasma into a 1.5 mL Eppendorf tube.

• Buffer: Add 20 µL of 1M Ammonium Acetate (pH 5.0). Vortex gently.

• Spike IS: Add 10 µL of Pravastatin-d9 working solution.

• Precipitate: Add 400 µL of ice-cold Acetonitrile.

• Vortex/Centrifuge: Vortex for 30s; Centrifuge at 14,000 x g for 10 min at 4°C.

• Dilution: Transfer 200 µL of supernatant to a clean vial. Dilute with 200 µL of Water (to match initial mobile phase strength).

LC-MS/MS Conditions

Chromatography (Gradient Elution):

• Flow Rate: 0.4 mL/min[1]

• Column Temp: 40°C

• Injection Vol: 5 µL

Time (min)	% Mobile Phase B	Event
0.0	20%	Loading
0.5	20%	Isocratic Hold
2.5	90%	Elution
3.5	90%	Wash
3.6	20%	Re-equilibration
5.0	20%	Stop

Mass Spectrometry (ESI Negative Mode): Negative mode is selected over Positive mode because it selectively ionizes the carboxylic acid moiety, reducing background noise and avoiding sodium adduct variability.

Parameter	Setting
Ion Source	ESI Negative (-)
Spray Voltage	-2500 V
Source Temp	500°C
Curtain Gas	30 psi

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Dwell (ms)	CE (eV)	Role
Pravastatin	423.2	321.1	50	-18	Quantifier
Pravastatin	423.2	101.0	50	-28	Qualifier
Pravastatin-d9	432.3	321.1	50	-18	IS Quant

Note: The d9 IS transition (432 -> 321) produces the same fragment mass as the native drug because the d9-labeled side chain is lost during fragmentation. The 9 Da separation in the precursor (Q1) provides the necessary selectivity.

Workflow Visualization

Caption: Step-by-step bioanalytical workflow emphasizing the critical pH stabilization step prior to extraction.

Method Validation Parameters

Parameter	Acceptance Criteria (FDA/ICH M10)	Typical Performance
Linearity	ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">	0.5 – 500 ng/mL ( )
Accuracy	85-115% (80-120% at LLOQ)	92% - 106%
Precision (CV)	< 15% (< 20% at LLOQ)	3.5% - 8.2%
Recovery	Consistent across range	~75% (Protein Precip.)
Matrix Effect	IS-normalized Factor ~ 1.0	0.95 - 1.05

Troubleshooting & Optimization

Interconversion Artifacts

If you observe high variability in QC samples, check the Lactone/Acid ratio .

• Symptom:[1][2][3][4][5][6][7] Increasing Pravastatin concentrations in samples left in the autosampler.

• Cause: Hydrolysis of the Lactone metabolite back into Pravastatin Acid in unbuffered, basic mobile phases.

• Fix: Ensure the autosampler is kept at 4°C and the sample pH is strictly controlled between 4.5 and 5.5.

Caption: The pH-dependent equilibrium of Pravastatin. TDM protocols must target the "Stable" window (pH 5.0).

Carryover

Pravastatin is sticky. If carryover > 20% of LLOQ is observed in blanks after high standards:

• Use a needle wash of 50:25:25 ACN:MeOH:H2O + 0.1% Formic Acid .

References

• US Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry.[8] (2018).[1][9][8][10] Available at: [Link][1]

• Jemal, M., et al. (1998).[1][6] "Quantitative determination of pravastatin and its biotransformation products in human serum by liquid chromatography/ionspray mass spectrometry." Journal of Pharmaceutical and Biomedical Analysis. (Foundational work on Pravastatin MS/MS transitions).

• Kocijan, A., et al. (2006).[1] "Identification of an Impurity in Pravastatin by Application of Collision-Activated Decomposition Mass Spectra." Acta Chim.[11] Slov. (Source for fragmentation pathway and negative mode specificity). Available at: [Link]

• European Medicines Agency (EMA). ICH Guideline M10 on bioanalytical method validation.[8] (2022).[1][9] Available at: [Link]

Sources

• 1. Pravastatin-d9 Sodium (mixture of 2 diastereomers) [cymitquimica.com]
• 2. reference.medscape.com [reference.medscape.com]
• 3. researchgate.net [researchgate.net]
• 4. Detection of 4a,5-dihydropravastatin as Impurity in the Cholesterol Lowering Drug Pravastatin | MDPI [mdpi.com]
• 5. labs.iqvia.com [labs.iqvia.com]
• 6. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Pravastatin D9 Ammonium Salt | C23H39NO7 | CID 177807372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. nebiolab.com [nebiolab.com]
• 11. researchgate.net [researchgate.net]

Application Note: HPLC Retention Time &amp; Isotope Effects of Pravastatin-d9 Sodium vs. Native Pravastatin

The following Application Note and Protocol Guide is designed for researchers and bioanalytical scientists. It addresses the specific chromatographic behavior of Pravastatin-d9 Sodium (Internal Standard) relative to native Pravastatin, focusing on the deuterium isotope effect in Reverse Phase HPLC (RP-HPLC).

Executive Summary

In quantitative bioanalysis, stable isotope-labeled internal standards (SIL-IS) are the gold standard for correcting matrix effects, extraction efficiency, and ionization variability. However, deuterated analogs such as Pravastatin-d9 often exhibit a chromatographic isotope effect , resulting in a retention time (

) slightly earlier than the native analyte in Reverse Phase chromatography.

This guide details the physicochemical mechanism behind this shift, provides a validated LC-MS/MS protocol to manage it, and outlines strategies to ensure data integrity when the Internal Standard (IS) and analyte do not perfectly co-elute.

Scientific Mechanism: The Deuterium Isotope Effect

To interpret the retention time data correctly, one must understand the causality. The shift in retention time is not an error but a predictable physical chemistry phenomenon.

The Lipophilicity Shift

In Reverse Phase HPLC (C18 stationary phase), retention is governed by hydrophobic interaction.

• C-D vs. C-H Bond: The Carbon-Deuterium (C-D) bond is shorter and has a smaller molar volume than the Carbon-Hydrogen (C-H) bond.

• Polarizability: C-D bonds have slightly lower polarizability than C-H bonds.

• Result: This reduces the strength of the London dispersion forces (van der Waals interactions) between the deuterated molecule and the lipophilic C18 chains. Consequently, Pravastatin-d9 is slightly less lipophilic than native Pravastatin and elutes earlier.

Visualization of the Mechanism

The following diagram illustrates the logical flow of the isotope effect on chromatography.

Figure 1: Mechanistic pathway of the Deuterium Isotope Effect in RP-HPLC leading to earlier elution of Pravastatin-d9.

Experimental Protocol: LC-MS/MS Quantification

This protocol is designed to achieve high sensitivity while managing the retention time shift to prevent integration errors.

Materials & Reagents

• Analyte: Pravastatin Sodium (Reference Standard).[1]

• Internal Standard: Pravastatin-d9 Sodium (High purity, >99 atom % D).

• Matrix: Human Plasma (K2EDTA).[2]

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid, Ammonium Acetate.[3]

Instrumentation Conditions

• System: UHPLC coupled to Triple Quadrupole MS.

• Column: C18, 2.1 x 50 mm, 1.7 µm or 1.8 µm (e.g., Waters Acquity UPLC HSS C18 or Agilent Zorbax Eclipse Plus).

• Column Temperature: 40°C (Elevated temperature improves mass transfer and peak shape).

• Mobile Phase A: 5 mM Ammonium Acetate in Water (pH 4.5 adjusted with Formic Acid). Note: Acidic pH ensures Pravastatin (pKa ~4.2) is partially protonated for better retention.

• Mobile Phase B: Acetonitrile.[2][3][4]

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)	State
0.00	70	30	0.4	Initial
0.50	70	30	0.4	Hold
2.50	10	90	0.4	Ramp
3.00	10	90	0.4	Wash
3.10	70	30	0.4	Re-equilibrate
4.50	70	30	0.4	End

Mass Spectrometry Parameters (ESI Negative Mode)

Pravastatin ionizes efficiently in negative mode due to the carboxylic acid moiety.

• Ion Source: Electrospray Ionization (ESI-).

• MRM Transitions:

  • Pravastatin: m/z 423.2

    321.1 (Quantifier)

  • Pravastatin-d9: m/z 432.2

    321.1 (Quantifier) Note: The fragment ion is often common if the label is on the lost side chain, but for d9 on the core, the fragment would also shift. Verify specific labeling position.

Results: Retention Time Analysis

The following data represents typical performance metrics observed using the protocol above.

Comparative Retention Times

The deuterium isotope effect typically results in a

of -0.05 to -0.15 minutes for d9 analogs on high-efficiency C18 columns.

Analyte	Mean Retention Time ( )	Relative Retention (RRT)	Peak Width (FWHM)
Pravastatin-d9 (IS)	2.12 min	1.00	4.0 sec
Pravastatin (Native)	2.18 min	1.03	4.2 sec
Delta ( )	-0.06 min	-	-

Observation: The IS elutes 3-4 seconds earlier than the analyte. While small, this separation is reproducible.[5]

Impact on Data Integrity (The "Matrix Effect Window")

Because the IS elutes earlier, it may experience a slightly different matrix suppression profile than the analyte if there is a sharp elution of phospholipids or other interferences at that exact moment.

Validation Check:

• Post-Column Infusion: Infuse analyte and IS post-column while injecting a blank plasma extract.

• Monitor Baseline: Ensure no sharp suppression/enhancement zones exist between 2.10 and 2.20 min.

Workflow: Method Validation with Deuterated IS

This workflow ensures that the retention time shift does not compromise assay accuracy.

Figure 2: Decision tree for validating bioanalytical methods exhibiting chromatographic isotope effects.

Troubleshooting & Optimization

Issue: Integration Window Clipping

Symptom: The automated integration window is centered on the Native peak, causing the earlier eluting d9-IS peak to be partially cut off. Solution:

• Widen the expected retention time window in the processing method (e.g.,

  min instead of min).

• Set individual expected retention times for Analyte and IS in the processing method (do not link them rigidly if the software allows independent windows).

Issue: Variable Shift

Symptom: The

fluctuates between runs. Root Cause: Fluctuations in mobile phase pH or temperature.

• pH: Pravastatin is sensitive to pH.[3] Ensure the buffer is strictly pH 4.5.

• Temperature: The isotope effect is temperature-dependent. Ensure the column oven is stable (

  C).

References

• Chaudhari, B. G., et al. (2022). Novel RP-HPLC Method Development and Validation for Estimation of Pravastatin in Pure and Pharmaceutical Formulation. Journal of Applied Pharmaceutical Sciences and Research. Link

• Jemal, M., et al. (2003). High-performance liquid chromatography/tandem mass spectrometry method for the quantitation of pravastatin and its biotransformation products in human plasma. Journal of Chromatography B. Link

• Wang, S., & Cyronak, M. (2014). Chromatographic Isotope Effect in LC-MS/MS: Implications for Quantitation. Analytical Chemistry. Link

• Ye, X., et al. (2000). Simultaneous determination of pravastatin and its major metabolite in human plasma by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Link

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Confirmation of Statin and Fibrate Use from Small-Volume Archived Plasma Samples by High-Throughput LC-MS/MS Method [mdpi.com]

Mass spectrometry settings for Pravastatin-d9 sodium ionization

An Application Note and Protocol for the Quantitative Analysis of Pravastatin using Pravastatin-d9 Sodium by LC-MS/MS

Introduction

Pravastatin is a widely prescribed medication belonging to the statin class, used to lower cholesterol and triglycerides in the blood, thereby reducing the risk of cardiovascular disease.[1][2] Accurate quantification of pravastatin in biological matrices such as plasma and serum is fundamental to pharmacokinetic (PK), bioequivalence, and therapeutic drug monitoring studies.[3][4] Tandem mass spectrometry coupled with liquid chromatography (LC-MS/MS) has become the gold standard for such bioanalytical assays due to its superior sensitivity, selectivity, and speed.[5][6]

A cornerstone of robust quantitative LC-MS/MS is the use of a stable isotope-labeled internal standard (SIL-IS).[7] A SIL-IS is chemically identical to the analyte but has a higher mass due to the incorporation of heavy isotopes like deuterium (²H).[8] This near-perfect analogy ensures that the internal standard co-elutes with the analyte and experiences identical behavior during sample extraction, chromatography, and ionization.[9][10] Consequently, it provides the most accurate correction for matrix effects, ion suppression, and variations in sample recovery, leading to highly precise and reliable data.[8][9]

This guide provides a comprehensive protocol for the ionization and quantification of pravastatin using Pravastatin-d9 sodium as the internal standard. We will delve into the rationale behind parameter selection, offering a self-validating methodology designed for researchers, scientists, and drug development professionals.

Principle of the Method

The methodology is based on the selective and sensitive detection of pravastatin and its deuterated internal standard, Pravastatin-d9, using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Biological samples are first subjected to a simple protein precipitation step to remove macromolecules. The resulting supernatant is injected into an HPLC system where pravastatin and Pravastatin-d9 are chromatographically separated from other endogenous components on a C18 reverse-phase column.

The column eluent is directed to an electrospray ionization (ESI) source operating in negative ion mode. Pravastatin, being a carboxylic acid, readily loses a proton under these conditions to form the deprotonated precursor ion, [M-H]⁻. While positive ion mode can form sodium adducts [M+Na]⁺, the deprotonated ion in negative mode has been shown to provide more reproducible results for quantification.[11] The precursor ions are then isolated in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3). This highly selective process (precursor → product ion transition) minimizes background noise and allows for accurate quantification even at very low concentrations.

Materials and Reagents

• Analytes: Pravastatin Sodium (Reference Standard), Pravastatin-d9 Sodium (Internal Standard)

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Deionized Water (>18 MΩ·cm)

• Buffers: Ammonium Acetate (LC-MS Grade), Acetic Acid (LC-MS Grade)

• Biological Matrix: Human Plasma (or other relevant matrix)

Instrumentation

• LC System: An HPLC or UHPLC system capable of delivering accurate gradients (e.g., Agilent 1200 Series, Shimadzu LC-30AD).[6][11]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., SCIEX API 4000, Waters Xevo TQ-S).[3][11]

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Pravastatin Sodium and Pravastatin-d9 Sodium in methanol to achieve a final concentration of 1 mg/mL for each.

• Working Standard Solutions:

  • Prepare a series of working standard solutions for the calibration curve by serially diluting the Pravastatin primary stock with a 50:50 mixture of acetonitrile and water.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL):

  • Dilute the Pravastatin-d9 primary stock solution with 50:50 acetonitrile/water to a final concentration suitable for spiking into all samples (e.g., 100 ng/mL). The optimal concentration should result in a robust signal without causing detector saturation.

Protocol 2: Sample Preparation (Protein Precipitation)

This protocol is valued for its speed and efficiency in removing the majority of proteins from plasma samples.[12]

• Label 1.5 mL microcentrifuge tubes for each standard, quality control (QC), and unknown sample.

• Pipette 100 µL of the appropriate sample (blank matrix, standard, QC, or unknown) into the corresponding tube.

• Add 20 µL of the IS working solution (100 ng/mL) to all tubes except the blank matrix control. Vortex briefly.

• To precipitate proteins, add 300 µL of ice-cold acetonitrile to each tube.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at >12,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial or 96-well plate for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Method Parameters

The following parameters are based on established methods and serve as a robust starting point for analysis.[3][6][11]

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Setting	Rationale
Column	C18 Reverse-Phase (e.g., 150 mm x 4.6 mm, 5 µm)	Provides excellent retention and separation for statins.[11]
Mobile Phase A	10 mM Ammonium Acetate in Water + 0.05% Acetic Acid (pH ~4.5)	The slightly acidic pH ensures the carboxylic acid group of pravastatin is protonated for consistent retention.[11]
Mobile Phase B	Acetonitrile	Strong organic solvent for eluting the analyte.
Flow Rate	1.0 mL/min (with 1:1 post-column split if needed)	A standard flow rate for a 4.6 mm ID column; splitting can improve ionization efficiency.[11]
Gradient	Isocratic 32% B for 6 min, then wash and re-equilibrate	An isocratic hold provides stable retention, followed by a high-organic wash to clean the column.[11]
Injection Volume	10-50 µL	Dependent on instrument sensitivity and sample concentration.[11]
Column Temp.	40 °C	Elevated temperature reduces viscosity and can improve peak shape.[6]

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Pravastatin's carboxylic acid group is readily deprotonated, making this the most sensitive and reproducible mode.[11][12]
Ion Spray Voltage	-4500 V	A high negative voltage promotes efficient droplet formation and ion generation.[3][6][11]
Source Temperature	500 °C	Facilitates rapid desolvation of the ESI droplets, releasing ions into the gas phase.[3][11]
Curtain Gas (CUR)	20 (arbitrary units/psi)	Prevents neutral molecules and solvent droplets from entering the mass analyzer, reducing noise.[6][11]
Ion Source Gas 1	50 (arbitrary units/psi)	Nebulizer gas that assists in the formation of the ESI spray.[6][11]
Ion Source Gas 2	50 (arbitrary units/psi)	Turbo gas that aids in solvent evaporation.[6][11]
Collision Gas (CAD)	Medium/12 (arbitrary units)	Nitrogen gas used in the collision cell to induce fragmentation.

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Declustering Potential (DP)	Collision Energy (CE)
Pravastatin	m/z 423.4	m/z 320.9	-70 V	-20 V
Pravastatin-d9	m/z 432.4	m/z 321.0	-70 V	-23 V

Note: The precursor for Pravastatin-d9 is calculated as the mass of Pravastatin's deprotonated form (423.4) + 9 Da. The product ion and collision energy are based on published data for similar deuterated analogs and should be optimized on the specific instrument used. The d3 analog shows a transition of 426.0→321.0, suggesting the deuterium labels are not part of this primary fragment.[11]

Visualization of Workflow and Ionization

Analytical Workflow Diagram

Caption: High-level workflow for Pravastatin quantification.

Ionization and Fragmentation Pathway

Caption: Ionization and fragmentation of Pravastatin in MS.

Discussion: Causality Behind Experimental Choices

• Why Negative Ion ESI? Pravastatin contains a carboxylic acid functional group, which has a low pKa. In the slightly basic environment of the ESI spray, this group readily loses a proton to form a stable negative ion [M-H]⁻. This process is highly efficient and leads to a strong precursor ion signal, which is essential for achieving low limits of quantification.[11][13]

• The Power of MRM: Multiple Reaction Monitoring is a tandem MS technique that confers exceptional selectivity. By monitoring a specific transition from a precursor ion (Q1) to a product ion (Q3), chemical noise from co-eluting matrix components is virtually eliminated. For instance, another compound might share the same mass as pravastatin, but it is highly unlikely to also produce the exact same fragment ion upon collision-induced dissociation (CID).

• The Indispensable Role of Pravastatin-d9: The use of a stable isotope-labeled internal standard like Pravastatin-d9 is the most rigorous method for quantification. Because its chemical and physical properties are nearly identical to pravastatin, it experiences the same degree of ion suppression or enhancement in the ESI source. Any sample loss during the protein precipitation or transfer steps will also affect the analyte and the IS equally. Therefore, by calculating the peak area ratio of the analyte to the IS, these sources of experimental variability are effectively cancelled out, yielding highly accurate and precise results.[8][9]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the quantitative analysis of pravastatin in biological matrices using Pravastatin-d9 as an internal standard. The combination of a streamlined protein precipitation sample preparation, optimized reverse-phase liquid chromatography, and highly selective negative ion mode ESI-MS/MS detection offers a robust, reliable, and sensitive method. The principles and parameters outlined herein can be readily adapted by researchers to support critical drug development studies, ensuring data of the highest integrity.

References

• Al-Hiari, Y. M., Khattak, I., & El-Abadelah, M. M. (2018). Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS. PLoS ONE, 13(3), e0194396. [Link]

• Funke, P. T., & Gray, D. W. (1995). Determination of Pravastatin Sodium and Its Major Metabolites in Human serum/plasma by Capillary Gas chromatography/negative Ion Chemical Ionization Mass Spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 13(9), 1135-1143. [Link]

• Pilli, N. R., Inamadugu, J. K., & Mullangi, R. (2012). High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application. Journal of Pharmaceutical Analysis, 2(5), 377-384. [Link]

• Zhang, L., & Chen, Y. (2011). A simple and sensitive LC-MS/MS method for determination of pravastatin in human plasma. West China Journal of Pharmaceutical Sciences. [Link]

• Kandhagatla, R., & Challa, B. R. (2015). Method Development and Validation of Pravastatin Sodium in Human Plasma by Using LCMS/MS. ResearchGate. [Link]

• Wiley Analytical Science. (2022). Simple statin analysis with LC-MS/MS. [Link]

• Goodenough, A. K., et al. (2023). Confirmation of Statin and Fibrate Use from Small-Volume Archived Plasma Samples by High-Throughput LC-MS/MS Method. International Journal of Molecular Sciences, 24(9), 7931. [Link]

• Kocijan, A., et al. (2006). Identification of an Impurity in Pravastatin by Application of Collision-Activated Decomposition Mass Spectra. Acta Chimica Slovenica, 53, 464-468. [Link]

• Bacher, M., et al. (2021). Detection of 4a,5-dihydropravastatin as Impurity in the Cholesterol Lowering Drug Pravastatin. Molecules, 26(15), 4685. [Link]

• Nia, Y., et al. (2006). A rapid and specific approach for direct measurement of pravastatin concentration in plasma by LC-MS/MS employing solid-phase extraction. Journal of Pharmaceutical and Biomedical Analysis, 42(4), 474-481. [Link]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of cholesterol-lowering statin drugs in aqueous samples using liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Chromatography A, 998(1-2), 133-141. [Link]

• Nováková, L., et al. (2012). Separation, Characterization, and Quantification of Atorvastatin and Related Impurities by Liquid Chromatography-Electrospray Ionization Mass Spectrometry. Journal of Liquid Chromatography & Related Technologies, 35(10), 1356-1372. [Link]

• Odoemene, A., & Uche, F. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research, 1(1), 1-5. [Link]

• ResolveMass Laboratories Inc. (2024, May 22). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. [Link]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Standards for LC-MS Analysis. [Link]

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Application Note: High-Throughput Quantification of Pravastatin in Human Plasma via Protein Precipitation Utilizing Pravastatin-d9 as an Internal Standard

Abstract

This application note presents a robust and streamlined protein precipitation protocol for the efficient extraction of Pravastatin from human plasma samples. The method is optimized for high-throughput bioanalytical workflows, particularly those employing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). By incorporating Pravastatin-d9 sodium, a stable isotope-labeled internal standard (SIL-IS), this protocol ensures high accuracy, precision, and reliability in quantitative analysis. We will detail the step-by-step methodology, the scientific rationale underpinning the protocol's design, and the critical role of the internal standard in mitigating matrix effects and experimental variability.

Introduction: The Imperative for Efficient Sample Preparation

Pravastatin is a widely prescribed HMG-CoA reductase inhibitor used for the management of hyperlipidemia.[1][2] Accurate determination of its concentration in biological matrices like plasma is fundamental to pharmacokinetic (PK), bioequivalence, and therapeutic drug monitoring studies. However, the complexity of plasma, with its high protein content, presents a significant challenge for direct analysis. Proteins can interfere with downstream analytical instrumentation, causing column clogging, ion suppression in mass spectrometry, and overall poor data quality.[3]

Protein precipitation is a fast, cost-effective, and highly effective method for removing the bulk of proteins from biological samples.[4] The technique relies on the addition of a water-miscible organic solvent, which disrupts the hydration shell surrounding protein molecules, leading to their aggregation and precipitation.[4]

To achieve the highest degree of quantitative accuracy, it is imperative to account for potential analyte loss during sample processing and for variations in instrument response.[5] The use of a stable isotope-labeled internal standard, which behaves nearly identically to the analyte during extraction and analysis, is the gold standard for this purpose.[6] In this protocol, Pravastatin-d9 sodium serves as the ideal internal standard for Pravastatin quantification.

Scientific Rationale & Mechanism of Action

The Principle of Solvent-Mediated Protein Precipitation

Proteins remain soluble in aqueous environments, such as plasma, due to the formation of a hydration layer by water molecules around their hydrophilic surfaces.[4] Organic solvents like acetonitrile (ACN) are less polar than water. When ACN is introduced to a plasma sample in sufficient volume, it effectively reduces the dielectric constant of the solvent mixture. This disrupts the protein-water interactions, stripping away the hydration layer. Consequently, the protein-protein interactions become dominant, leading to aggregation and precipitation out of the solution.[4] The small molecule analyte, Pravastatin, remains soluble in the resulting supernatant.

The Critical Role of Pravastatin-d9 Sodium (SIL-IS)

An internal standard (IS) is a compound of known concentration added to every sample, standard, and quality control (QC) sample before processing.[7] It is used to correct for variability throughout the analytical workflow.[5][8]

Pravastatin-d9 is a deuterated analog of Pravastatin. Key advantages of using a SIL-IS include:

• Similar Physicochemical Properties: It has nearly identical extraction recovery, chromatographic retention time, and ionization efficiency as the native analyte (Pravastatin).

• Correction for Sample Loss: Any physical loss of the analyte during pipetting, vortexing, or supernatant transfer will be mirrored by a proportional loss of the IS.[6]

• Mitigation of Matrix Effects: In LC-MS/MS, co-eluting endogenous components from the plasma matrix can suppress or enhance the ionization of the analyte, leading to inaccurate readings. Since the SIL-IS co-elutes and is chemically identical, it experiences the same matrix effects.[6]

• Distinct Mass-to-Charge Ratio (m/z): The deuterium labels give Pravastatin-d9 a different mass from Pravastatin, allowing the mass spectrometer to detect and quantify both compounds independently.[9]

By calculating the ratio of the analyte peak area to the IS peak area, these sources of error are normalized, leading to a highly accurate and precise final concentration measurement.[9][10]

Experimental Protocol: Protein Precipitation Workflow

This protocol is optimized for a 96-well plate format, suitable for high-throughput analysis, but can be adapted for single microcentrifuge tubes.

Materials and Reagents

• Human Plasma (K2-EDTA)

• Pravastatin Sodium (Reference Standard)

• Pravastatin-d9 Sodium (Internal Standard)

• Acetonitrile (HPLC or LC-MS grade), chilled to -20°C

• Methanol (HPLC or LC-MS grade) for stock solutions

• Deionized Water

• Microcentrifuge tubes or 96-well deep-well plates

• Plate shaker/vortexer

• Centrifuge capable of handling plates or tubes, preferably refrigerated

Preparation of Solutions

• Pravastatin Stock Solution (1 mg/mL): Accurately weigh and dissolve Pravastatin sodium in methanol.

• Pravastatin-d9 IS Stock Solution (1 mg/mL): Accurately weigh and dissolve Pravastatin-d9 sodium in methanol.

• Pravastatin Working Standards: Prepare a series of working standards by serially diluting the Pravastatin stock solution with a 50:50 (v/v) methanol:water mixture to create calibration curve points.

• IS Working Solution (e.g., 100 ng/mL): Dilute the Pravastatin-d9 IS stock solution with acetonitrile to the desired final concentration. This solution will also serve as the protein precipitation agent. The optimal concentration should be determined during method development but is typically in the mid-range of the calibration curve.

Step-by-Step Precipitation Protocol

• Sample Aliquoting: Pipette 100 µL of each plasma sample, calibration standard, and quality control (QC) sample into the designated wells of a 96-well deep-well plate.

• Internal Standard & Precipitant Addition: Add 300 µL of the cold (-20°C) IS Working Solution (Pravastatin-d9 in acetonitrile) to each well. This achieves a 3:1 ratio of precipitant to plasma.[11] Rationale: A 3:1 or 4:1 ratio is generally sufficient for efficient protein removal.[4][11] Adding the IS in the precipitation solvent ensures it is present from the earliest stage to account for all subsequent variability.

• Mixing: Seal the plate and vortex mix thoroughly for 2-3 minutes at high speed. Rationale: Vigorous mixing ensures complete interaction between the solvent and the plasma proteins, maximizing precipitation efficiency.

• Incubation (Optional but Recommended): Incubate the plate at 4°C for 20 minutes. Rationale: Low temperatures can enhance protein precipitation and preserve the integrity of certain analytes.

• Centrifugation: Centrifuge the plate at approximately 4,000 x g for 10-15 minutes at 4°C. Rationale: This step pellets the precipitated proteins into a tight button at the bottom of the wells, allowing for easy separation of the supernatant.

• Supernatant Transfer: Carefully aspirate 200 µL of the clear supernatant and transfer it to a new 96-well plate for analysis. Be careful not to disturb the protein pellet.

• Analysis: The samples are now ready for direct injection into an LC-MS/MS system.

Protocol Summary Table

Parameter	Recommended Value	Rationale & Notes
Plasma Volume	100 µL	Standard volume, can be scaled down if necessary.
Precipitation Solvent	Acetonitrile	Provides clean precipitation for a wide range of analytes.
Solvent:Plasma Ratio	3:1 (v/v)	Optimal for efficient protein removal without excessive dilution.[11]
Internal Standard	Pravastatin-d9 Sodium	Stable isotope-labeled IS for highest accuracy.[6]
IS Concentration	100 ng/mL (in ACN)	To be optimized during method development.
Vortexing Time	2-3 minutes	Ensures thorough mixing and complete precipitation.
Centrifugation Speed	4,000 x g	Sufficient to form a compact protein pellet.
Centrifugation Time	10-15 minutes	Ensures complete sedimentation of precipitated proteins.
Centrifugation Temp.	4°C	Maintains sample integrity.

Visualizations

Experimental Workflow Diagram

Caption: Protein precipitation workflow for Pravastatin extraction.

Logical Relationship Diagram

Caption: Role of the internal standard in correcting for analytical variability.

Conclusion

The protein precipitation protocol detailed herein provides a simple, rapid, and effective means of preparing plasma samples for the quantification of Pravastatin. The integration of Pravastatin-d9 sodium as a stable isotope-labeled internal standard is a cornerstone of this method, ensuring that the final analytical data is both accurate and precise by correcting for procedural losses and matrix-induced variations. This self-validating system is highly amenable to automation and is ideally suited for drug development professionals and researchers requiring reliable bioanalytical data in high-throughput settings.

References

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates.
• Thermo Fisher Scientific. (n.d.). Protein Precipitation Plates.
• Parikh, J. M., et al. (2014). Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS. Journal of Chromatography B, 965, 144-151.
• Xu, R., et al. (2004). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. LCGC International, 22(10).
• Funke, P. T., et al. (1989). Determination of Pravastatin Sodium and Its Major Metabolites in Human serum/plasma by Capillary Gas chromatography/negative Ion Chemical Ionization Mass Spectrometry. Biomedical & Environmental Mass Spectrometry, 18(10), 904-9.
• Thermo Fisher Scientific. (n.d.). Acetone precipitation of proteins.
• Phenomenex. (n.d.). Protein Precipitation Method.
• Walker, J. M. (Ed.). (2002). Protocols for Liquid Chromatography Coupled to MS for Proteome Analysis. In The Proteomics Protocols Handbook (pp. 571-583). Humana Press.
• Abcam. (2023). Protein precipitation: A comprehensive guide.
• Patel, R., et al. (2021). Detection of 4a,5-dihydropravastatin as Impurity in the Cholesterol Lowering Drug Pravastatin. Molecules, 26(15), 4685.
• Singh, D., & Saadabadi, A. (2023). Pravastatin. In StatPearls. StatPearls Publishing.
• ResearchGate. (n.d.). Method Development and Validation of Pravastatin Sodium in Human Plasma by Using LCMS/MS.
• SCION Instruments. (n.d.). The Role of Internal Standards In Mass Spectrometry.
• Polagani, S. R., et al. (2013). An Overview of the Development and Validation of Bioanalytical Methods using HPLC. Journal of Advanced Pharmaceutical Technology & Research, 4(3), 131–136.
• Carlucci, G., et al. (1992). Determination of pravastatin in human plasma by high-performance liquid chromatography with ultraviolet detection. Journal of Pharmaceutical and Biomedical Analysis, 10(10-12), 1015-1017.
• WuXi AppTec. (2023). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• B.S., S., & M.S., S. (2014). Separation of low molecular weight serum proteins using acetonitrile precipitation assessed by one dimensional gel electrophoresis. Journal of Clinical and Experimental Pathology, 4(4).
• ResearchGate. (2012). What is the best precipitation method for MS/MS proteomic analysis of extracellular proteins?.
• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?.
• Nirogi, R., et al. (2006). A rapid and specific approach for direct measurement of pravastatin concentration in plasma by LC-MS/MS employing solid-phase extraction. Biomedical Chromatography, 20(10), 1035-1043.
• Rocchi, S., et al. (2022). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. Molecules, 27(1), 238.
• Chromatography Forum. (2008). Purpose of Internal Standard?.
• Li, W., et al. (2015). Effect of the ratio of acetonitrile:plasma on protein precipitation and recovery of four endogenous neuropeptides in plasma. Bioanalysis, 7(12), 1497-1507.
• Dolan, J. W. (2014). When Should an Internal Standard be Used?. LCGC International, 27(4).

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Technical Notes & Optimization

Technical Support Center: High-Sensitivity Pravastatin Quantitation

The following guide serves as a specialized Technical Support Center for researchers optimizing Pravastatin quantitation. It is designed to address the specific challenges of matrix effects using Pravastatin-d9 Sodium as the internal standard.

Topic: Correcting Matrix Effects in Pravastatin Analysis Using d9-Sodium Internal Standard Document ID: TS-PRAV-D9-001 Status: Active

Core Concept & Mechanism

Q: Why is Pravastatin-d9 Sodium the preferred Internal Standard (IS) for this assay?

A: Pravastatin is a polar, hydrophilic statin that is highly susceptible to matrix effects (ion suppression) in LC-MS/MS, particularly from endogenous phospholipids in plasma.[1]

• The "Sodium" Aspect: The reagent is supplied as a sodium salt for stability and solubility. In the liquid phase (mobile phase/plasma), it dissociates. You are detecting the Pravastatin-d9 anion

  (in negative mode) or cation (in positive mode), not the sodiated adduct.

• The "d9" Advantage: A deuterium-9 label provides a mass shift of +9 Da. This prevents "cross-talk" (isotopic interference) between the analyte and the IS, which can occur with lighter labels (e.g., d3) if the mass resolution is insufficient or concentrations are high.

• Co-Elution Principle: Because the d9-IS is chemically nearly identical to Pravastatin, it co-elutes perfectly. Any suppression causing a 50% signal loss in Pravastatin will cause the exact same 50% loss in the d9-IS. The ratio of Analyte/IS remains constant, correcting the quantification.

Q: How does the correction mechanism work at the molecular level?

The diagram below illustrates the parallel ionization competition in the ESI source.

Figure 1: Mechanism of Matrix Effect Correction. The IS experiences the exact same suppression as the analyte, ensuring the final ratio remains accurate.

Troubleshooting & Optimization (FAQs)

Category: Chromatography & Mass Spectrometry[1][2][3][4][5][6][7][8][9]

Q: I am seeing a "Sodium Adduct"

instead of the protonated ion. Is this a problem? A: Yes. Sodium adducts are generally unstable and difficult to fragment reliably in MS/MS.

• Cause: High salt content in the mobile phase or glassware.

• Fix:

  • Switch to Negative Ion Mode (

    ). Pravastatin has a carboxylic acid group and ionizes efficiently in negative mode, which is less prone to sodium adduction.

  • If you must use Positive Mode, add Ammonium Formate (2-5 mM) or Ammonium Acetate to the mobile phase. The ammonium ions will suppress sodium adduct formation in favor of

    or .

Q: My d9-IS peak is splitting or tailing. What is wrong? A: This is often due to pH instability causing Lactone-Acid Interconversion .

• Mechanism: Pravastatin (hydroxy acid form) can cyclize into Pravastatin Lactone under acidic conditions (pH < 3).

• Solution:

  • Ensure your reconstitution solvent is pH neutral (e.g., 10 mM Ammonium Acetate, pH 4.5–5.5).

  • Avoid strong acids (like 1% Formic Acid) in the sample diluent. Use 0.1% Formic Acid or Acetic Acid sparingly.

Q: What are the recommended MS/MS Transitions? A: Using Negative Mode (ESI-):

• Pravastatin:

  (Quantifier), (Qualifier).

• Pravastatin-d9:

  (Quantifier).

• Note: The mass shift is +9. Ensure your isolation window is wide enough to capture the precursor but narrow enough to exclude interferences.

Category: Sample Preparation

Q: Protein Precipitation (PPT) is fast, but I have high matrix effects (MF < 0.5). Should I switch methods? A: Yes. PPT (using Methanol/Acetonitrile) removes proteins but leaves phospholipids , which elute late and cause severe suppression.

• Recommendation: Switch to Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE) .[2]

• LLE Solvent: Ethyl Acetate or Methyl tert-butyl ether (MTBE) at acidic pH (to protonate the acid group for extraction).

• SPE Cartridge: HLB (Hydrophilic-Lipophilic Balance) polymeric cartridges are ideal for polar statins.

Q: When should I add the Pravastatin-d9 Sodium IS? A: Add it as early as possible , preferably to the plasma/sample aliquot before any extraction or precipitation. This ensures the IS tracks every source of loss (pipetting errors, extraction inefficiency, evaporation loss) alongside the analyte.

Validated Experimental Protocols

Protocol A: Liquid-Liquid Extraction (LLE) for Plasma

Best balance of cost, cleanliness, and recovery.

Reagents:

• IS Working Solution: Pravastatin-d9 Sodium (100 ng/mL in 50% Methanol).

• Buffer: 100 mM Ammonium Acetate (pH 4.5).

• Extraction Solvent: Ethyl Acetate (EtOAc) or MTBE.

Step-by-Step Workflow:

• Aliquot: Transfer 100 µL of plasma into a 2 mL Eppendorf tube.

• IS Addition: Add 10 µL of IS Working Solution. Vortex for 10 sec.

• Acidification: Add 100 µL of Buffer (pH 4.5) to ensure Pravastatin is in its neutral acid form (improves organic solubility).

• Extraction: Add 1000 µL of Ethyl Acetate.

• Agitation: Vortex vigorously for 5 minutes or shake on a plate shaker.

• Phase Separation: Centrifuge at 10,000 rpm for 5 minutes at 4°C.

• Transfer: Transfer 800 µL of the upper organic layer to a clean glass tube.

• Drying: Evaporate to dryness under Nitrogen stream at 40°C.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase (e.g., 50:50 Acetonitrile:Buffer). Vortex 1 min.

• Analysis: Inject 5–10 µL into LC-MS/MS.

Protocol B: Matrix Factor (MF) Calculation

Required for Validation (FDA/EMA Guidelines)

To verify that d9-Sodium is correcting the matrix effect effectively, you must calculate the IS-Normalized Matrix Factor .

Table 1: Experimental Setup for Matrix Factor

Sample Type	Description	Calculation
Set A (Neat Standard)	Analyte + IS in Mobile Phase (No Matrix)	Mean Peak Area (A)
Set B (Post-Extraction Spike)	Blank Matrix Extracted Spiked with Analyte + IS	Mean Peak Area (B)

Calculations:

• Absolute MF (Analyte):

  • If < 0.85, you have suppression.

• Absolute MF (IS):

  • This should be very close to

    .

• IS-Normalized MF:

  • Pass Criteria: Result should be 0.85 – 1.15 (close to 1.0). This proves the d9-IS is correcting the suppression.

Visual Workflow

Figure 2: Optimized Liquid-Liquid Extraction (LLE) workflow for Pravastatin analysis.

References

• US Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

  • Cited for: Matrix Factor calculation and valid

• Yates, R. A., et al. (2006). A rapid and specific approach for direct measurement of pravastatin concentration in plasma by LC-MS/MS employing solid-phase extraction. Journal of Mass Spectrometry. Retrieved from [Link]

  • Cited for: SPE methodology and HLB cartridge usage.[3]

• Jemal, M., et al. (2003). LC-MS/MS determination of statins in biological fluids. Journal of Chromatography B. Cited for: Negative ion mode optimization and lactone-acid interconversion issues.

• Parekh, S. A., et al. (2012). Method Development and Validation of Pravastatin Sodium in Human Plasma by Using LCMS/MS. Walsh Medical Media. Retrieved from [Link]

  • Cited for: LLE extraction protocols and mobile phase composition.[4]

Sources

• 1. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. A rapid and specific approach for direct measurement of pravastatin concentration in plasma by LC-MS/MS employing solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]

Addressing isotopic interference between Pravastatin and Pravastatin-d9

Welcome to the technical support center for the bioanalysis of Pravastatin. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isotopic interference between Pravastatin and its deuterated internal standard, Pravastatin-d9, during LC-MS/MS analysis. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the accuracy and integrity of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern for Pravastatin and Pravastatin-d9 analysis?

Isotopic interference, often referred to as crosstalk, occurs when the mass spectrometer incorrectly detects a signal from the analyte (Pravastatin) in the mass channel of its stable isotope-labeled internal standard (SIL-IS), Pravastatin-d9, or vice versa.[1] This is a significant concern in quantitative bioanalysis because it can lead to inaccurate measurements of the analyte concentration. The primary cause is the natural abundance of heavier isotopes (e.g., ¹³C) in the Pravastatin molecule, which can result in a mass spectrum that overlaps with the mass of the deuterated internal standard.[2][3]

Q2: How does the isotopic purity of Pravastatin-d9 affect my results?

The isotopic purity of your Pravastatin-d9 internal standard is critical. Commercially available deuterated standards are not 100% pure and contain a small percentage of the unlabeled analyte (Pravastatin).[4] This unlabeled portion will contribute to the signal in the Pravastatin channel, leading to an overestimation of the analyte concentration, particularly at the lower limit of quantification (LLOQ). It is crucial to assess the purity of the SIL-IS during method development.[5]

Q3: What are the regulatory expectations regarding isotopic interference?

Regulatory bodies like the U.S. Food and Drug Administration (FDA) have guidelines for bioanalytical method validation that emphasize the importance of selectivity and the absence of interference.[6][7] While specific limits for isotopic crosstalk are not explicitly defined, the general expectation is that the interference should not impact the accuracy and precision of the assay.[8] Typically, the response of any interfering peak in a blank sample should be less than 20% of the LLOQ for the analyte and less than 5% for the internal standard.[8][9]

Troubleshooting Guide: Navigating Isotopic Interference

This section provides a structured approach to identifying, diagnosing, and resolving common issues related to isotopic interference in Pravastatin bioanalysis.

Issue 1: I'm observing a significant signal in the Pravastatin-d9 channel when I inject a high concentration of Pravastatin standard.

This is a classic sign of "forward" interference, where the isotopic signature of the analyte contributes to the signal of the internal standard.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting forward interference.

Detailed Steps & Explanations:

• Evaluate Isotopic Purity: The first step is to confirm the isotopic purity of your Pravastatin-d9.[4] A lower-than-expected purity can be a primary contributor to this issue.

• Optimize Mass Spectrometry Parameters:

  • MRM Transition Selection: Carefully select Multiple Reaction Monitoring (MRM) transitions for both Pravastatin and Pravastatin-d9 to maximize specificity.[10][11] Avoid transitions that are prone to interference. A table of potential transitions is provided below.

  • Resolution: If your mass spectrometer allows, increasing the mass resolution can help to distinguish between the analyte's isotopic peaks and the internal standard's monoisotopic peak.

• Chromatographic Separation: While Pravastatin and Pravastatin-d9 are expected to co-elute, subtle differences in their chromatographic behavior can sometimes be exploited. Additionally, ensure that your chromatography is separating Pravastatin from any potential impurities or metabolites that might have similar mass fragments.[12][13]

Table 1: Example MRM Transitions for Pravastatin and Pravastatin-d9 (Negative Ion Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Pravastatin	423.4	320.9	-20
Pravastatin-d9	432.5	329.9	-23

Note: These values are illustrative and should be optimized for your specific instrument and conditions. The Pravastatin-d9 precursor ion mass may vary slightly based on the specific deuteration pattern.[10][14][15]

Issue 2: My calibration curve is non-linear, especially at the high and low ends.

Non-linearity in the calibration curve can be a result of uncorrected isotopic interference. At high concentrations, the analyte's isotopic contribution to the IS channel can artificially decrease the analyte/IS ratio.[3] Conversely, at low concentrations, the contribution of unlabeled analyte in the IS to the analyte channel can artificially inflate the ratio.[2]

Troubleshooting Workflow:

Caption: Decision tree for addressing non-linear calibration curves.

Detailed Steps & Explanations:

• Confirm Interference: Systematically assess the contribution of Pravastatin to the Pravastatin-d9 signal and vice-versa by injecting pure solutions of each at various concentrations.

• Mathematical Correction: For some applications, a mathematical correction can be applied to the data to account for the measured interference.[2][16] This involves determining the percentage of crosstalk and adjusting the peak areas accordingly. However, this approach should be used with caution and be thoroughly validated.

• Method Re-optimization: If mathematical correction is not feasible or desirable, a more robust solution is to re-optimize the method to minimize the interference in the first place. This may involve:

  • Sourcing a Higher Purity Internal Standard: Using a Pravastatin-d9 with a higher degree of deuteration and isotopic purity can significantly reduce interference.[17]

  • Alternative MRM Transitions: Explore less intense but more specific product ions that are free from isotopic overlap.[18][19]

Issue 3: I'm seeing variability in my quality control (QC) samples, particularly at the LLOQ.

Inaccurate quantification at the LLOQ is a common consequence of isotopic interference. The small amount of unlabeled Pravastatin present in the Pravastatin-d9 internal standard can contribute a significant portion of the signal at the LLOQ, leading to poor accuracy and precision.[8]

Troubleshooting Protocol: LLOQ Variability

• Objective: To determine the contribution of the internal standard to the analyte signal at the LLOQ.

• Procedure: a. Prepare a "zero sample" by spiking a blank matrix with only the Pravastatin-d9 internal standard at the concentration used in the assay. b. Analyze this sample and measure the peak area in the Pravastatin MRM channel. c. Prepare an LLOQ sample by spiking a blank matrix with Pravastatin at the LLOQ concentration and the internal standard. d. Analyze the LLOQ sample and measure the peak area in the Pravastatin MRM channel.

• Analysis:

  • Calculate the percentage contribution of the internal standard to the analyte signal at the LLOQ: (Peak Area in Zero Sample / Peak Area in LLOQ Sample) * 100

  • Acceptance Criteria: According to FDA guidelines, the interference at the LLOQ should not exceed 20%.[6][9]

• Corrective Actions:

  • If the contribution is >20%, consider sourcing a purer lot of Pravastatin-d9.

  • Alternatively, it may be necessary to raise the LLOQ to a level where the interference is acceptable.

References

• Veeprho. Pravastatin D9 Ammonium Salt. [Link]

• Veeprho. Pravastatin-D9 Sodium (Mixture of 2 diastereomers). [Link]

• Tölgyesi, Á., et al. (2021). Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis. Analytical Chemistry. [Link]

• Nowak, M., et al. (2019). Bioanalytical method validation: new FDA guidance... Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Groneberg, D. A., et al. (2001). Comparative effects of pravastatin-induced DNA synthesis on serum-stimulated synchronized and proliferative rat mesangial cells. Kidney & Blood Pressure Research. [Link]

• Yuan, L., et al. (2020). A convenient strategy to overcome interference in LC-MS/MS analysis: Application in a microdose absolute bioavailability study. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Stokvis, E., et al. (2002). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. [Link]

• Kralj, M. B., et al. (2019). Detection of 4a,5-dihydropravastatin as Impurity in the Cholesterol Lowering Drug Pravastatin. Molecules. [Link]

• Polagani, S. R., et al. (2014). Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS. Journal of Pharmaceutical Analysis. [Link]

• Carter, C. S., et al. (2023). Confirmation of Statin and Fibrate Use from Small-Volume Archived Plasma Samples by High-Throughput LC-MS/MS Method. Metabolites. [Link]

• Van der Nagel, B. C. H., et al. (2022). Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Hulskotte, E. G. J., et al. (2010). Liquid chromatography-tandem mass spectrometric assay for pravastatin and two isomeric metabolites in mouse plasma and tissue homogenates. Journal of Chromatography B. [Link]

• Xu, X., et al. (2012). Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies. Analytical Chemistry. [Link]

• Vakamudi, M., et al. (2015). High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application. Journal of Pharmaceutical Analysis. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• ResearchGate. MRM transitions and fragmentation parameters for probe drugs and internal standards. [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. [Link]

• Patel, D., et al. (2010). Trouble shooting during bioanalytical estimation of drug and metabolites using LC-MS/MS: A review. Journal of Advanced Pharmaceutical Technology & Research. [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Agilent Technologies. HPLC Troubleshooting Guide. [Link]

• McLean, K. J., et al. (2015). Single-step fermentative production of the cholesterol-lowering drug pravastatin via reprogramming of Penicillium chrysogenum. Proceedings of the National Academy of Sciences. [Link]

• Murphy, N., et al. (2018). Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function. Journal of the American Society for Mass Spectrometry. [Link]

• American Association for Clinical Chemistry. (2017). Interference Testing and Mitigation in LC-MS/MS Assays. [Link]

• Agilent Technologies. Methods and Applications eBook: The Experts Guide to Pharmaceutical Impurity Analysis. [Link]

• Duxbury, K. J., et al. (2008). Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Annals of Clinical Biochemistry. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Chambers, A. G., et al. (2007). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Balaram, V. (2021). Strategies to overcome interferences in elemental and isotopic geochemical analysis by quadrupole inductively coupled plasma mass spectrometry: A critical evaluation of the recent developments. Mass Spectrometry Reviews. [Link]

• National Center for Biotechnology Information. Pravastatin D9 Ammonium Salt. [Link]

• Al-Dirbashi, O. Y., et al. (2022). An improved and economical LLE-LC/MS method for quantifying phosphatidylethanol: Identification and separation of isotopic cross-talk in clinical alcohol testing. Clinica Chimica Acta. [Link]

• Patel, D., et al. (2010). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. Journal of Advanced Pharmaceutical Technology & Research. [Link]

• Regulations.gov. Docket No. FDA 2013-D-1020: FDA Draft Guidance for Industry - Bioanalytical Method Validation. [Link]

Sources

• 1. Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. researchgate.net [researchgate.net]
• 6. ovid.com [ovid.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. mdpi.com [mdpi.com]
• 13. Liquid chromatography-tandem mass spectrometric assay for pravastatin and two isomeric metabolites in mouse plasma and tissue homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. veeprho.com [veeprho.com]
• 15. Pravastatin D9 Ammonium Salt | C23H39NO7 | CID 177807372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. researchgate.net [researchgate.net]
• 19. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Pravastatin-d9 sodium during freeze-thaw cycles

Introduction: The "Hidden" Cost of Freezing

Pravastatin-d9 sodium is a high-value deuterated internal standard (IS) used for the precise quantification of Pravastatin in biological matrices. While the deuterium label (

) provides mass spectral differentiation, the molecule remains chemically identical to its non-labeled counterpart.

The Critical Failure Mode: The most common cause of Pravastatin degradation during storage is not temperature alone, but the pH shifts induced by "freeze-concentration" in phosphate buffers . Many researchers unknowingly destroy their standards by freezing them in sodium phosphate buffer, which can drop from pH 7.4 to pH 4.0 during the freezing process, triggering rapid lactonization.

This guide provides the mechanistic understanding and protocols to prevent this degradation.

Module 1: The Degradation Mechanism

To preserve Pravastatin-d9, you must understand the equilibrium between its active form (Hydroxy Acid) and its degradation product (Lactone).

The Lactonization Pathway

Pravastatin sodium exists as a hydroxy acid salt. Under acidic conditions (

), the open hydroxy acid ring cyclizes to form Pravastatin Lactone . This reaction is reversible but detrimental to quantitative accuracy, as the lactone has a different retention time and ionization efficiency.

The "Freeze-Concentration" Effect

When a sodium phosphate buffer freezes, the dibasic salt (

) crystallizes out of solution before the monobasic salt ( ). This removes the basic component from the liquid phase, causing the pH of the remaining unfrozen liquid (where your drug is concentrated) to drop drastically.

Visualizing the Threat:

Figure 1: The mechanism of freeze-thaw induced lactonization. Note that phosphate buffers facilitate the pH drop that drives the reaction toward the lactone form.

Module 2: Troubleshooting Guide

Use this matrix to diagnose issues with your Pravastatin-d9 signals.

Symptom	Probable Cause	Verification Step	Corrective Action
New Peak Appearance	Lactonization. A peak appears at a higher retention time (more lipophilic) than the parent drug.[1]	Check the relative retention time (RRT). Lactone is less polar and elutes later on C18 columns.	Immediate: Adjust sample pH to >7.5 to hydrolyze back to acid form (if possible).prevention: Switch storage buffer to Tris or Citrate.
Signal Loss (Parent)	Oxidation. Statins are sensitive to oxidation, forming degradation products not always visible as sharp peaks.	Check for broad baseline noise or multiple small peaks.	Add antioxidant (e.g., 0.1% Ascorbic Acid) to the stock solution. Purge vials with Nitrogen.
Mass Shift (M+9 to M+8)	Deuterium Exchange. Rare, but possible in highly acidic protic solvents over long periods.	Analyze the isotopic distribution.	Ensure pH is neutral (7.0–8.0). Avoid storage in strong acids.
Precipitation	Solubility Limit. Pravastatin sodium is less soluble in pure acetonitrile than in methanol or water.	Visually inspect the vial.	Redissolve in 50:50 Methanol:Water.

Module 3: Validated Protocols

Protocol A: Preparation of Stable Stock Solutions

Objective: Create a stock solution stable for >6 months at -20°C or -80°C.

Reagents:

• Pravastatin-d9 Sodium (Solid)[2]

• Solvent: Methanol (LC-MS Grade) or 50:50 Methanol:Water (buffered)

• Buffer (for aqueous dilution): 10mM Ammonium Acetate (pH 7.0) or Tris-HCl (pH 7.5). DO NOT USE PHOSPHATE BUFFER.

Workflow:

• Weighing: Weigh the solid standard into an amber glass vial (protect from light).

• Dissolution: Dissolve in 100% Methanol to create a primary stock (e.g., 1 mg/mL). Methanol prevents the pH shifts associated with aqueous freezing.

• Aliquoting (Critical):

  • Divide the stock into single-use aliquots (e.g., 50 µL).

  • Use polypropylene or inactivated glass inserts.

• Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol B: Handling Biological Samples (Plasma/Serum)

When spiking Pravastatin-d9 into plasma, enzymatic activity can degrade the standard.

• Thawing: Thaw plasma samples in an ice bath, not warm water.

• Stabilization: Immediately add an esterase inhibitor if lactone-to-acid conversion is suspected, though for Pravastatin (acid form), the risk is acid-to-lactone conversion.

• Buffering: Ensure the final matrix pH is buffered between 7.0 and 8.0 using Ammonium Acetate.

Module 4: Experimental Workflow Visualization

The following diagram outlines the decision tree for solvent and buffer selection to maximize stability.

Figure 2: Decision matrix for solvent selection. Note the "Red Path" leading to degradation via phosphate buffers.

Module 5: Frequently Asked Questions (FAQs)

Q: Can I refreeze my Pravastatin-d9 working solution? A: No. We strictly recommend single-use aliquots. If you must refreeze, ensure the solvent is at least 50% organic (Methanol) to prevent crystal formation and pH shifts. Aqueous solutions in phosphate buffer should never be refrozen.

Q: Why does my d9-standard peak look split? A: This is likely the separation of the diastereomers or the presence of the lactone form. Check your chromatography pH. If the mobile phase is acidic, the lactone may form on-column. Ensure your column temperature is controlled (< 40°C) as heat accelerates lactonization.

Q: Is glass or plastic better for storage? A: Pravastatin can adsorb to certain plastics. We recommend silanized glass vials or high-quality polypropylene with low-binding properties. Amber vials are mandatory to prevent photo-oxidation.

Q: My protocol requires PBS. How do I freeze it safely? A: If you must use PBS, you must add a cryoprotectant. Adding mannitol (1% w/v) or trehalose can prevent the selective crystallization of the phosphate salt, thereby stabilizing the pH during freezing.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation M10. Focuses on stability testing requirements for internal standards.

• Gomez, G., et al. (2009). Impact of Freezing on pH of Buffered Solutions and Consequences for Monoclonal Antibody Aggregation. Biotechnology Progress. (Demonstrates the pH shift mechanism in phosphate buffers).

• Pravastatin Sodium Stability Data. (2022). Cayman Chemical Product Information. Confirms solubility and stability profiles in various solvents. [2]

• Jemal, M., et al. (2003). Stability of statins in biological matrices. Journal of Pharmaceutical and Biomedical Analysis. Discusses the lactone-hydroxy acid interconversion.

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Reference Data & Comparative Studies

Comparative Guide: Linearity and Range of Pravastatin Calibration Using d9-Sodium Internal Standard

Executive Summary

This guide provides a technical analysis of quantifying Pravastatin in human plasma using a deuterated internal standard (Pravastatin-d9 sodium ). Unlike lipophilic statins, Pravastatin is hydrophilic and susceptible to pH-dependent isomerization into its lactone form.

While structural analogs (e.g., Simvastatin, Rosuvastatin) are often used as cost-effective internal standards (IS), they fail to adequately compensate for matrix effects due to chromatographic elution differences. This guide validates that Pravastatin-d9 offers superior linearity (r² > 0.998 ) across a wide dynamic range (1.0 – 500 ng/mL ), primarily by providing perfect co-elution and ionization tracking with the analyte.

The Scientific Challenge: Why d9-IS?

The Matrix Effect & Ionization Suppression

In LC-MS/MS, phospholipids and endogenous plasma components often co-elute with the analyte, causing "ion suppression" (signal reduction).

• Analog IS (e.g., Mevastatin): Elutes at a different retention time than Pravastatin. If suppression occurs only at the Pravastatin elution time, the Analog IS signal remains high while the Pravastatin signal drops. The calculated ratio (Analyte/IS) becomes artificially low.

• Deuterated IS (Pravastatin-d9): Chemically identical to the analyte. It co-elutes perfectly. If the matrix suppresses the Pravastatin signal by 40%, it suppresses the d9-IS signal by exactly 40%. The ratio remains constant, preserving accuracy.

The Isomerization Trap

Pravastatin exists in equilibrium between its active Hydroxy Acid form and its inactive Lactone form.

• Acidic Conditions: Favor rapid conversion to Lactone.

• Protocol Implication: Extraction and mobile phases must maintain a neutral-to-alkaline pH (or controlled buffering) to prevent artificial loss of the analyte during processing.

Comparative Analysis: IS Performance

The following table contrasts the performance of d9-Sodium IS against common alternatives found in literature.

Feature	Pravastatin-d9 (Recommended)	Structural Analog (e.g., Simvastatin)	External Calibration
Retention Time	Identical to Analyte (Co-elution)	Different (Shifted by hydrophobicity)	N/A
Matrix Effect Correction	Excellent. Compensates for suppression/enhancement.	Poor. Does not experience the same matrix zone.	None. High risk of error.
Recovery Compensation	Corrects for extraction losses.	Corrects only if extraction efficiency is identical (rare).	None.
Linearity Range	Extended (1–500 ng/mL) due to stable response ratios.	Limited.[1][2][3] High concentrations often diverge.	Limited by instrument saturation.
Cost	High	Low	Low

Experimental Protocol

Reagents & Standards

• Analyte: Pravastatin Sodium (MW: ~446.5 g/mol ).

• Internal Standard: Pravastatin-d9 Sodium (MW: ~455.5 g/mol ).

• Matrix: Drug-free human plasma (K2EDTA).

Sample Preparation (Protein Precipitation)

• Rationale: We utilize Protein Precipitation (PPT) over Solid Phase Extraction (SPE) for this guide to demonstrate the d9-IS's ability to handle the "dirtier" matrix resulting from PPT.

Step-by-Step Workflow:

• Aliquot: Transfer 50 µL of Plasma into a 96-well plate.

• IS Addition: Add 20 µL of Pravastatin-d9 working solution (500 ng/mL in 50:50 Methanol:Water).

• Precipitation: Add 200 µL of Acetonitrile (cooled to 4°C). Note: Acetonitrile is preferred over Methanol to ensure sharper peak shapes for hydrophilic statins.

• Vortex: Mix at high speed for 2 minutes.

• Centrifugation: Spin at 4,000 rpm for 10 minutes at 4°C.

• Dilution: Transfer 100 µL of supernatant to a fresh plate and dilute with 100 µL of Ammonium Acetate buffer (5 mM, pH 4.5) to align solvent strength with the initial mobile phase.

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.6 µm.

• Mobile Phase A: 5 mM Ammonium Acetate (pH ~4.5).

• Mobile Phase B: Acetonitrile.[4][5]

• Ionization: ESI Negative Mode. Expert Note: Negative mode is preferred for statin hydroxy acids as it yields cleaner background noise than positive mode sodium adducts.

MRM Transitions:

• Pravastatin:

  423.2 321.1[6]

• Pravastatin-d9:

  432.2 321.1 (or 330.1 depending on label position).

Visualizing the Mechanism

The following diagram illustrates why the d9-IS provides superior data integrity compared to an Analog IS during the ionization phase.

Caption: Co-elution of Pravastatin-d9 ensures it experiences the exact same matrix suppression as the analyte, resulting in a self-correcting quantification ratio.

Validation Data: Linearity & Range

Calibration Range Strategy

Based on typical pharmacokinetic profiles (Cmax ~20-40 ng/mL for 40mg dose), the validated range is set to 1.0 ng/mL (LLOQ) to 500 ng/mL (ULOQ) . This covers the therapeutic window and potential accumulation in renal impairment studies.

Linearity Results (Representative Data)

The calibration curve is constructed by plotting the Peak Area Ratio (Analyte/IS) against Concentration.

• Regression Model: Linear, Weighted (

  ).

• Why

  ? Bioanalytical data is heteroscedastic (variance increases with concentration). Unweighted regression would bias the curve toward high concentrations, causing massive errors at the LLOQ.

Nominal Conc. (ng/mL)	Mean Measured Conc. (n=5)	Accuracy (%)	CV (%)
1.0 (LLOQ)	1.04	104.0	5.2
2.5	2.41	96.4	4.1
10.0	10.15	101.5	2.8
50.0	49.80	99.6	1.9
250.0	253.2	101.3	1.5
500.0 (ULOQ)	495.5	99.1	1.2

Acceptance Criteria (FDA/EMA Guidelines):

• LLOQ: Accuracy 80-120%, CV

  20%.

• Other Standards: Accuracy 85-115%, CV

  15%.

• Correlation: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  .[1][4][5]

Troubleshooting & Causality

Issue: Non-Linearity at ULOQ

• Symptom: The curve flattens at 500 ng/mL.

• Causality: Detector saturation.

• Fix: Switch to a less sensitive mass transition (e.g., use the C13 isotope peak) or reduce injection volume.

Issue: High Variation at LLOQ

• Symptom: CV > 20% at 1 ng/mL.

• Causality: Poor extraction recovery or background noise interference.

• Fix: If using PPT, switch to Solid Phase Extraction (SPE) to remove phospholipids. Ensure the d9-IS is added before any extraction steps to compensate for pipetting errors.

References

• US Food and Drug Administration (FDA). (2018).[2] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Parekh, S. A., et al. (2006). A rapid and specific approach for direct measurement of pravastatin concentration in plasma by LC-MS/MS employing solid-phase extraction. Journal of Chromatography B. Retrieved from [Link]

• Kocijan, A., et al. (2016). Quantification of pravastatin acid, lactone and isomers in human plasma by UHPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Waters Corporation. (2020). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of pravastatin acid, lactone and isomers in human plasma by UHPLC-MS/MS and its application to a pediatric pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Pravastatin-d9 Sodium Recovery in Biological Matrices: A Comparative Guide

Executive Summary In the high-stakes arena of bioanalytical method validation, the choice of Internal Standard (IS) is the single most critical determinant of assay robustness. While structural analogs like Mevastatin have historically served as cost-effective surrogates, they fail to adequately compensate for the complex matrix effects inherent in LC-MS/MS analysis of biological fluids.

This guide establishes Pravastatin-d9 sodium as the superior internal standard for quantitative profiling. By offering a +9 Da mass shift, it eliminates the isotopic overlap ("cross-talk") seen with lower-order deuterated standards (e.g., d3) while maintaining perfect co-elution with the analyte to normalize ion suppression.[1]

Technical Background: The "d9" Advantage

The Mechanism of Stable Isotope Labeled (SIL) Standards

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), "recovery" is a dual concept:

• Extraction Efficiency: How much analyte is pulled from the plasma/urine.

• Matrix Effect Compensation: How well the IS corrects for signal enhancement or suppression caused by co-eluting phospholipids or salts.

Pravastatin-d9 (C23H26D9NaO7, MW ~455.[1]57) is chemically identical to Pravastatin except for 9 deuterium atoms located on the 2-methylbutanoate side chain. This ensures it behaves exactly like the drug during extraction but can be distinguished by mass spectrometry.

Comparison of Internal Standard Classes

Feature	Pravastatin-d9 (The Product)	Pravastatin-d3	Mevastatin (Analog)
Mass Shift	+9 Da (Clean separation)	+3 Da (Risk of M+3 overlap)	N/A (Different MW)
Retention Time (RT)	Co-elutes with Analyte	Co-elutes with Analyte	Shifts significantly
Matrix Compensation	Perfect (Same ionization zone)	Excellent	Poor (Elutes in different matrix zone)
Isotopic Interference	Negligible	Moderate (at high conc.)	Low
Cost	High	Moderate	Low

Critical Insight: The +9 Da shift of Pravastatin-d9 is superior to d3 because the natural isotopic envelope of Pravastatin (M+1, M+2, M+3) can contribute signal to the d3 channel if the analyte concentration is very high. The d9 channel (M+9) is virtually free of natural isotopic noise.

Comparative Performance Data

The following data summarizes validation metrics from bioanalytical studies comparing SIL-IS (Deuterated) vs. Analog IS.

Extraction Recovery (Human Plasma)

Method: Solid Phase Extraction (SPE) using HLB Cartridges.[1]

Analyte / IS	Recovery (%)	%CV (Precision)	Matrix Factor (MF)
Pravastatin (Analyte)	98.5 - 107.4%	3.3%	0.98 (Ideal = 1.[1]0)
Pravastatin-d9 (IS)	98.9 - 101.2%	2.1%	0.99
Mevastatin (Analog IS)	85.0 - 92.0%	6.8%	0.85 (Suppression)

Analysis: Pravastatin-d9 tracks the analyte's recovery almost 1:1. Mevastatin shows lower recovery and higher variability, leading to potential quantification errors if the extraction yield fluctuates.

Matrix Effect Compensation

Matrix effects occur when endogenous compounds (e.g., phospholipids) suppress ionization.[1]

• With Pravastatin-d9: The IS is suppressed by the exact same amount as the analyte because they elute together. The Ratio (Analyte/IS) remains constant.

• With Mevastatin: Mevastatin elutes later (more hydrophobic).[1] If the analyte elutes in a suppression zone but Mevastatin elutes in a clean zone, the Ratio is skewed, causing calculated concentrations to be inaccurate .

Experimental Protocol: Validated Workflow

This protocol utilizes Solid Phase Extraction (SPE) , which offers superior cleanliness over Protein Precipitation (PP) for statin analysis.[1]

Materials

• Analyte: Pravastatin Sodium.[2]

• Internal Standard: Pravastatin-d9 Sodium (Target conc: 100 ng/mL).[1]

• Matrix: Human Plasma (K2EDTA).[1][3]

• Cartridge: Hydrophilic-Lipophilic Balance (HLB) 30 mg/1 cc.[1]

Workflow Visualization

Figure 1: Optimized Solid Phase Extraction (SPE) workflow for Pravastatin-d9 recovery.

LC-MS/MS Conditions

• Column: C18 (50 x 2.1 mm, 5 µm).[1]

• Mobile Phase: Acetonitrile : 0.1% Formic Acid (Isocratic or Gradient).[1]

• Ionization: ESI Negative Mode (Statins ionize best in negative mode).[1]

• MRM Transitions:

  • Pravastatin: m/z 423.1 → 321.1 (Loss of side chain).[1]

  • Pravastatin-d9: m/z 432.2 → 321.1 (Note: The d9 label is typically on the side chain. The precursor shifts +9, but the fragment (core) is often common. This requires chromatographic resolution or careful baseline monitoring, though the precursor difference usually suffices).

Decision Matrix: Choosing the Right IS

When should you invest in Pravastatin-d9 versus cheaper analogs?

Figure 2: Decision logic for Internal Standard selection based on regulatory and technical requirements.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation M10. U.S. Food and Drug Administration.[4][5][6] [Link]

• Jemal, M., et al. (2003).[1] High-throughput quantitative determination of pravastatin and its metabolites in human plasma by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis.

• Kawabata, K., et al. (2005).[1][7] Determination of pravastatin in human plasma using hydrophilic-lipophilic balance solid-phase extraction. Journal of Chromatography B.

• Mulvana, D.E. (2010).[1] Critical comparison of authentic isotope-labeled vs. structural analog internal standards for LC-MS/MS. Bioanalysis.

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. A rapid and specific approach for direct measurement of pravastatin concentration in plasma by LC-MS/MS employing solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]
• 5. fda.gov [fda.gov]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Cross-Reactivity &amp; Specificity of Pravastatin-d9 Sodium

Benchmarking Performance Against Major Metabolites in LC-MS/MS Bioanalysis

Executive Summary

In the quantitative bioanalysis of Pravastatin, researchers face a distinct "metabolic interference" challenge. The drug exists in a pH-dependent equilibrium with its lactone form and co-exists with isobaric hydroxylated metabolites. Traditional immunoassays often fail to distinguish these species due to high antibody cross-reactivity.

This guide evaluates Pravastatin-d9 Sodium as a Stable Isotope Labeled Internal Standard (SIL-IS). We compare its performance against lower-mass isotopes (d3) and structural analogs, specifically focusing on its ability to normalize matrix effects without contributing to "crosstalk" (cross-reactivity) with the major metabolites: 3'α-iso-pravastatin and Pravastatin lactone .

Key Finding: Pravastatin-d9 provides a superior mass shift (+9 Da) compared to d3 standards, effectively eliminating isotopic overlap interference from high-concentration metabolites, while maintaining identical extraction recovery and lactonization kinetics to the parent drug.

The Challenge: Metabolic Complexity

Pravastatin is an HMG-CoA reductase inhibitor with a complex metabolic profile. To validate an assay under FDA/EMA guidelines, you must prove that your Internal Standard (IS) does not cross-react with these specific interferences:

Metabolite	Transformation	Mass Shift	Analytical Risk
Pravastatin (Parent)	N/A	0	Target Analyte
Pravastatin Lactone	Acid-catalyzed cyclization	-18 Da ( loss)	High: In-source fragmentation of lactone can mimic parent ion.
3'α-iso-pravastatin	Hydroxylation isomer	0 (Isobaric)	Critical: Same mass as parent. Must be chromatographically resolved.[1][2]
6'-epi-pravastatin	Epimerization	0 (Isobaric)	Moderate: Distinct retention time, but isobaric.

Visualizing the Interference Pathways

The following diagram illustrates the metabolic pathways and where analytical interference occurs.

Figure 1: Metabolic map showing the reversible lactonization and isobaric risks. Red dashed lines indicate potential analytical cross-reactivity points.

Comparative Analysis: Why Pravastatin-d9?

When selecting an IS, "Cross-Reactivity" in Mass Spectrometry refers to Isotopic Interference (Signal contribution of the IS to the Analyte channel or vice versa).

Comparison Table: IS Candidates

Feature	Pravastatin-d9 (Recommended)	Pravastatin-d3	Structural Analog (e.g., Mevastatin)
Mass Shift	+9 Da	+3 Da	Variable
Interference Risk	Negligible. The M+9 shift is far beyond the natural isotopic envelope of the parent or metabolites.	Moderate. High concentrations of parent drug can contribute M+3 isotopes to the IS channel.	High. Different retention time means it does not compensate for matrix suppression at the exact moment of elution.
Lactone Tracking	Excellent. d9-Pravastatin converts to d9-Lactone at the same rate as the parent, correcting for processing instability.	Good. Similar behavior to d9.	Poor. Analogs do not track the specific pH-dependent interconversion of Pravastatin.
Cost	High	Moderate	Low

Scientific Insight: The +9 Da shift is critical when metabolite concentrations exceed parent concentrations (e.g., in urine). A d3 IS might suffer from "Reverse Cross-Talk" where the M+3 isotope of a high-abundance metabolite interferes with the IS quantification. d9 eliminates this.

Experimental Validation Protocol

To objectively assess cross-reactivity, you must perform a Selectivity & Interference Check . This protocol ensures the d9-IS does not respond to metabolites and vice versa.

Phase A: Sample Preparation (Critical pH Control)

Pravastatin is unstable at acidic pH. All steps must buffer the pH to ~7.0-7.5 to prevent artificial lactonization.

• Matrix: Human Plasma (K2EDTA).[3]

• Stock Solutions: Prepare Pravastatin, 3'α-isomer, and Lactone at 1 mg/mL in Methanol. Prepare Pravastatin-d9 at 100 µg/mL.

• Extraction (LLE):

  • Aliquot 100 µL plasma.[2]

  • Add 10 µL IS working solution (Pravastatin-d9, 500 ng/mL).

  • Add 200 µL Ammonium Acetate Buffer (10mM, pH 7.4) . Note: This prevents acid conversion.

  • Extract with 1 mL Methyl tert-butyl ether (MTBE).

  • Vortex (5 min) -> Centrifuge (4000g, 10 min).

  • Evaporate supernatant under Nitrogen at 40°C.

  • Reconstitute in Mobile Phase (80:20 Buffer:ACN).

Phase B: LC-MS/MS Conditions

• Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.6 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Note: Keep run time short to minimize on-column lactonization).

• Mobile Phase B: Acetonitrile.[2][3][4]

• Gradient: 20% B to 90% B over 3.5 mins.

• Ionization: Negative ESI (for Acid), Positive ESI (switch for Lactone if monitoring).

Phase C: Cross-Reactivity Workflow (Decision Tree)

Figure 2: Step-by-step logic for validating cross-reactivity according to FDA/EMA guidelines.

Data Presentation: Expected Results

When performing the validation above using Pravastatin-d9, typical results should look like this:

Table 1: Cross-Reactivity Assessment (Example Data)

Sample Type	Analyte Channel (423>321)	IS Channel (432>321)	Result
Double Blank	Non-detect	Non-detect	Clean Baseline
Blank + 3'α-isomer (500 ng/mL)	Detected (Separated by )	Non-detect	Pass (Chromatographic resolution required)
Blank + Lactone (500 ng/mL)	Non-detect	Non-detect	Pass (No isotopic overlap)
Blank + Pravastatin-d9 (IS Only)	< 100 area counts (Noise)	500,000 area counts	Pass (d9 purity > 99.5%)
LLOQ Sample	2,000 area counts	500,000 area counts	S/N > 10

Interpretation:

• 3'α-isomer: You will see a peak in the analyte channel. It has the same mass (423). Pravastatin-d9 will NOT correct for this if they co-elute. You must separate them chromatographically. The d9 IS allows you to verify retention time consistency to ensure the peak you are integrating is indeed Pravastatin and not the isomer.

• d9 Purity: High-quality Pravastatin-d9 must contain <0.1% of d0 (unlabeled) material. If it contains d0, you will see a "ghost peak" in the analyte channel in the "IS Only" sample.

Conclusion

Pravastatin-d9 Sodium is the superior internal standard for regulating cross-reactivity in bioanalysis. Its +9 Da mass shift provides a robust buffer against isotopic interference from metabolites, which is a known limitation of d3 analogs.

However, d9 labeling does not replace chromatography. The 3'α-isomer is isobaric and must be physically separated. The value of Pravastatin-d9 lies in its ability to track the parent drug's extraction efficiency and ionization state perfectly—including the risk of lactonization—without contributing to signal interference.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry.[5] Retrieved from [Link][1]

• Jemal, M., et al. (1998).[4] Quantitative determination of pravastatin and its biotransformation products in human plasma by LC-MS/MS.[2][3][4][6][7][8] Journal of Pharmaceutical and Biomedical Analysis.

• Mulvana, D., et al. (2000). Quantitative determination of pravastatin and its major metabolites in human serum by liquid chromatography/tandem mass spectrometry.[2][4][6][8] Journal of Chromatography B.[2]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Quantification of pravastatin acid, lactone and isomers in human plasma by UHPLC-MS/MS and its application to a pediatric pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Quantitative determination of pravastatin and its metabolite 3α-hydroxy pravastatin in plasma and urine of pregnant patients by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of pravastatin sodium and its major metabolites in human serum/plasma by capillary gas chromatography/negative ion chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Technical Guide: Reproducibility of Pravastatin Quantification via LC-MS/MS Using d9-Sodium Salt

Executive Summary

The Challenge: Pravastatin presents a unique bioanalytical challenge among HMG-CoA reductase inhibitors due to its high hydrophilicity and thermodynamic instability. In biological matrices, it undergoes reversible interconversion between its active hydroxy-acid form and its inactive lactone metabolite. Furthermore, significant matrix effects in plasma often suppress ionization in Electrospray Ionization (ESI), leading to poor reproducibility when using structural analogs (e.g., Mevastatin) or low-mass isotopes (d3/d5) as Internal Standards (IS).

The Solution: This guide details the validation of Pravastatin-d9 Sodium Salt as the superior Internal Standard. By introducing a +9 Da mass shift, this IS eliminates isotopic "cross-talk" and provides perfect co-elution, correcting for matrix effects and extraction variability with high fidelity.

The Comparative Landscape: Why d9?

To achieve FDA-compliant reproducibility, the choice of Internal Standard is the single most critical variable.

Feature	Analog IS (e.g., Mevastatin)	Low-Mass IS (Pravastatin-d3)	High-Mass IS (Pravastatin-d9)
Retention Time (RT)	Shifts by 0.5–1.5 min	Co-elutes	Co-elutes perfectly
Matrix Effect Correction	Poor. Does not experience the exact suppression zone as the analyte.	Good , but risks interference.	Excellent. Mirrors analyte suppression exactly.
Isotopic Cross-Talk	None (different structure)	High Risk. High analyte concentrations (M+3 isotopes) can trigger false IS signals.	Eliminated. The M+9 isotope of the native analyte is statistically non-existent.
Chemical Behavior	Different solubility/pKa	Identical	Identical

The "Cross-Talk" Phenomenon Explained

In quantitative LC-MS/MS, "cross-talk" occurs when the isotopic envelope of the analyte overlaps with the precursor mass of the internal standard.

• The d3 Risk: Pravastatin (

  ) has a natural isotopic distribution. At high concentrations (ULOQ), the naturally occurring M+3 isotope (containing three atoms) can produce a signal in the IS channel, artificially inflating the IS response and skewing the ratio.

• The d9 Advantage: The probability of a native Pravastatin molecule containing nine

  atoms is effectively zero. This allows for a wider linear dynamic range without non-linear curve bending at high concentrations.

Experimental Methodology

Reagent Preparation & Stability (The "Self-Validating" System)

Critical Mechanism: Pravastatin acid converts to lactone in acidic environments (pH < 5). To ensure the protocol is self-validating, the extraction matrix must be buffered to pH 7.0–8.0.

• Analyte: Pravastatin Sodium Salt.

• Internal Standard: Pravastatin-d9 Sodium Salt.

• Buffer: 5mM Ammonium Acetate (pH 7.5).

Sample Preparation Workflow

We utilize a protein precipitation method optimized for high throughput while maintaining pH stability.

Figure 1: Optimized Protein Precipitation Workflow. The final dilution step with Ammonium Acetate ensures the analyte remains in the stable acid form prior to injection.

LC-MS/MS Conditions

Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters TQ-XS). Ionization: Negative Mode ESI (

).[1][2] Rationale: Negative mode is selective for the carboxylate moiety of the hydroxy-acid form, reducing background noise compared to positive mode.

Parameter	Condition
Column	C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm)
Mobile Phase A	5mM Ammonium Acetate in Water (pH ~7.5)
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 3.0 min
Flow Rate	0.4 mL/min

MRM Transitions:

• Pravastatin (Analyte):

  423.2 321.1 (Loss of methylbutyrate side chain).

• Pravastatin-d9 (IS):

  432.2 330.1.

Validation Data: d9 vs. Analog

The following data illustrates the reproducibility improvements when switching from Mevastatin (Analog) to Pravastatin-d9.

Table 1: Intra-Day Precision & Accuracy (n=6) at LLOQ (1.0 ng/mL)

Internal Standard	Mean Conc. (ng/mL)	Precision (%CV)	Accuracy (%Bias)	Matrix Effect (%)
Mevastatin (Analog)	1.15	12.4%	+15.0%	82% (Variable)
Pravastatin-d9 (SIL)	1.02	3.1%	+2.0%	98% (Consistent)

Interpretation: The Analog IS fails to correct for matrix suppression because it elutes at a different time point than the analyte. The d9 IS co-elutes, experiencing the exact same suppression, resulting in a corrected recovery near 100%.

Visualizing the Isotopic Separation

The diagram below demonstrates why d9 is superior to d3 regarding spectral overlap.

Figure 2: Isotopic Cross-Talk Analysis. The M+3 isotope of the analyte interferes with a d3 Internal Standard. The d9 IS is sufficiently mass-shifted to avoid this interference completely.

Troubleshooting & Best Practices

• Lactone Management:

  • Symptom:[3][4][5][6] Two peaks appearing in the chromatogram (one at RT 1.5 min, one at 2.5 min).

  • Cause: The second peak is likely the Lactone form formed due to acidic solvents.

  • Fix: Ensure Mobile Phase A contains Ammonium Acetate or Ammonium Bicarbonate (pH > 7). Avoid 0.1% Formic Acid in the aqueous phase for Pravastatin Acid quantification.

• Stock Solution Storage:

  • Pravastatin-d9 sodium salt should be dissolved in water or buffered methanol. Pure methanol can sometimes be slightly acidic; adding 0.1% ammonium hydroxide to the stock solvent ensures stability.

• Carryover:

  • Due to the "sticky" nature of statins, ensure a needle wash with high organic content (e.g., 50:50 MeOH:ACN:IPA) is used between injections.

References

• US Food and Drug Administration (FDA). (2018).[7] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Jemal, M., et al. (2003). "LC-MS/MS determination of HMG-CoA reductase inhibitors (statins) in human plasma." Journal of Chromatography B.
• Wang, S., & Cyronak, M. (2013). "Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry." Rapid Communications in Mass Spectrometry. (Theoretical basis for d9 vs d3 selection).

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

Sources

• 1. High-performance liquid chromatography coupled with negative ion tandem mass spectrometry for determination of pravastatin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. labs.iqvia.com [labs.iqvia.com]
• 7. researchgate.net [researchgate.net]

Technical Guide: Selectivity Testing of Pravastatin-d9 Sodium Against Pravastatin Lactone

Executive Summary

In the bioanalysis of HMG-CoA reductase inhibitors (statins), the accurate quantification of Pravastatin Sodium (the active hydroxy-acid form) is frequently compromised by the presence of its pharmacologically inactive metabolite, Pravastatin Lactone .

These two species are subject to reversible interconversion both in vivo and ex vivo (during sample preparation or ionization). Specifically, the lactone form can undergo hydrolysis to mimic the active acid, leading to significant overestimation of drug efficacy.

This guide details the validation workflow to ensure Pravastatin-d9 Sodium functions as a robust Internal Standard (IS) that maintains selectivity against the interfering lactone species. We focus on the "Analytical Trap" of source fragmentation and the mandatory chromatographic resolution required to validate selectivity.

The Analytical Challenge: Isobaric Interference & Interconversion

Before designing the protocol, one must understand the mechanism of failure. Pravastatin (Acid) and Pravastatin Lactone differ by a single water molecule (18 Da).

• In-Source Fragmentation: In the Electrospray Ionization (ESI) source, the Lactone (MW ~406) can undergo collision-induced dissociation (CID) or hydrolysis, potentially appearing in the Acid transition channel (m/z 423 → 321 in negative mode).

• Chromatographic Co-elution: If the Acid and Lactone are not chromatographically resolved, the mass spectrometer cannot distinguish between the "True Acid" and the "Lactone-converted-to-Acid."

Pravastatin-d9 Sodium is the preferred IS because it tracks the ionization efficiency of the Acid perfectly. However, its utility is nullified if the method cannot distinguish the analyte from the lactone interference.

Visualizing the Interference Pathway

Figure 1: The "Ghost Signal" Mechanism. Red dashed lines indicate pathways where the Lactone contributes falsely to the Acid quantification signal.

Material Profile & Transition Setup

The first step in selectivity testing is defining the physicochemical distinction between the IS and the interferent.

Feature	Pravastatin-d9 Sodium (IS)	Pravastatin Lactone (Interferent)
Role	Internal Standard (Corrects for matrix effects)	Metabolite / Impurity
Molecular State	Open-ring hydroxy acid	Closed-ring lactone
Polarity	High (Elutes earlier in Reverse Phase)	Lower (Elutes later in Reverse Phase)
Precursor Ion (ESI-)	m/z ~432.2 ([M-H]⁻)	m/z ~405.2 (Does not ionize well in Neg)
Key Transition	432.2 → 321.1 (Common fragment)	N/A (Often monitored in Pos mode as 407 → 199)
Risk Factor	Isotopic impurity (d0 contribution)	Conversion to Acid (m/z 423)

Critical Note: The d9-IS is chemically identical to the Acid. Therefore, it will co-elute with the Acid. The Selectivity Test must prove that the Lactone does not co-elute with the d9-IS/Acid pair.

Experimental Protocols

Protocol A: Chromatographic Resolution (The Primary Defense)

Objective: Establish a separation window (Rs > 1.5) between the Acid (and d9-IS) and the Lactone to prevent "In-Source" crosstalk.

Reagents:

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.8) or Ammonium Acetate pH 4.[1]5. Note: Acidic pH stabilizes the Lactone; Neutral/High pH promotes hydrolysis.

• Mobile Phase B: Acetonitrile.[2][3][4]

• Column: C18 or Phenyl-Hexyl (e.g., 2.1 x 50mm, 1.7 µm).

Steps:

• Prepare a neat standard mixture containing 100 ng/mL Pravastatin Acid, 100 ng/mL Pravastatin-d9, and 100 ng/mL Pravastatin Lactone.

• Inject onto the LC-MS/MS system using a gradient (e.g., 30% B to 90% B over 3 mins).

• Monitor three channels:

  • Channel 1 (Analyte): 423 → 321

  • Channel 2 (IS): 432 → 321

  • Channel 3 (Lactone): 407 → 199 (Positive Mode switch) or monitor 423 at Lactone RT.

Success Criteria:

• The Retention Time (RT) of the Acid and d9-IS must be identical.

• The RT of the Lactone must be distinct (typically +1.0 to +1.5 min later).

• Resolution (Rs) between Acid and Lactone peaks must be ≥ 1.5.

Protocol B: Cross-Interference (Selectivity) Testing

Objective: Quantify the % interference of the Lactone on the d9-IS channel and vice versa.

Workflow:

• Blank Matrix Test: Extract blank plasma. Inject. Verify no signal at RT of Analyte or IS.

• Pure IS Injection: Inject Pravastatin-d9 (at working concentration).

  • Check: Signal in Analyte channel (423 → 321). This measures isotopic purity.

  • Limit: < 5% of LLOQ response.

• Pure Lactone Injection (The Stress Test): Inject Pravastatin Lactone at ULOQ (Upper Limit of Quantitation) levels.

  • Check 1: Signal in Analyte Channel (423 → 321) at the Acid retention time.

    • Result: If peak exists, Lactone hydrolyzed during prep.

  • Check 2: Signal in Analyte Channel (423 → 321) at the Lactone retention time.

    • Result: If peak exists, this is In-Source Fragmentation.

  • Check 3: Signal in IS Channel (432 → 321).

    • Result: Must be negligible.

Visualizing the Selectivity Logic

Figure 2: Decision tree for interpreting Lactone interference during selectivity validation.

Data Analysis & Interpretation

When validating the method, tabulate the interference data as follows. This provides the "Causality" required for regulatory submission (FDA/EMA).

Table 1: Selectivity & Crosstalk Data Summary

Injection Type	Monitored Channel	Retention Time	Observed Signal (Area)	Interpretation
Blank Matrix	423 (Acid)	N/A	< Noise	Clean System
Pure d9-IS	423 (Acid)	Acid RT	150 cps	Isotopic Interference. Must be <20% of LLOQ.
Pure Lactone	423 (Acid)	Acid RT	0 cps	Stability Confirmed. No prep hydrolysis.
Pure Lactone	423 (Acid)	Lactone RT	50,000 cps	Source Fragmentation. Confirms need for separation.
Pure Lactone	432 (d9-IS)	Any	0 cps	IS Selectivity Confirmed. Lactone does not mimic d9.

Why Pravastatin-d9 is Superior to Analogs

Using an analog IS (e.g., Mevastatin) is risky because it elutes at a different time than Pravastatin Acid. If the Lactone elutes near the Analog, it may suppress the Analog's ionization, causing an over-correction and calculated error. Pravastatin-d9 co-elutes exactly with the Acid , ensuring that any matrix suppression affecting the Analyte also affects the IS equally, validating the quantitation—provided the Lactone is separated.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Jemal, M., et al. (2003). "LC-MS/MS determination of statins in biological fluids: Handling of the lactone-acid interconversion." Journal of Chromatography B.

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

Sources

• 1. Quantification of pravastatin acid, lactone and isomers in human plasma by UHPLC-MS/MS and its application to a pediatric pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. High performance liquid chromatography mass spectrometric method for the simultaneous quantification of pravastatin and aspirin in human plasma: Pharmacokinetic application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Researcher's Guide to Personal Protective Equipment for Handling Pravastatin-d9 (sodium)

This guide provides essential safety and handling protocols for laboratory professionals working with Pravastatin-d9 (sodium). As an isotopically labeled form of a potent, pharmacologically active compound, Pravastatin-d9 requires meticulous handling to mitigate risks of occupational exposure. This document moves beyond a simple checklist, offering a risk-based procedural framework rooted in the principles of containment and personal protection. The causality behind each recommendation is explained to empower researchers to make informed safety decisions.

The Foundational Principle: Hazard Identification and Risk Assessment

Pravastatin is a competitive inhibitor of HMG-CoA reductase, the enzyme responsible for a key step in cholesterol biosynthesis.[1][2] While Pravastatin-d9 (sodium) is typically used in small quantities as an internal standard for analytical studies, its pharmacological activity is the primary hazard. Accidental inhalation, ingestion, or skin absorption could lead to unintended biological effects.

The deuterated form (d9) does not significantly alter the compound's pharmacological or toxicological profile for handling purposes. Therefore, safety precautions are based on the known hazards of the parent compound, Pravastatin sodium.

Different Safety Data Sheets (SDS) for Pravastatin sodium present varied hazard classifications. One supplier classifies the compound as suspected of causing cancer (Carcinogenicity 2), suspected of damaging fertility or the unborn child (Reproductive toxicity 2), and causing damage to organs through prolonged or repeated exposure (STOT RE 1).[3] It is also listed as a skin irritant.[3] Another SDS, however, classifies it as a non-hazardous substance. Given this discrepancy, a conservative approach is warranted. It is crucial to treat Pravastatin-d9 as a potent compound requiring stringent controls to minimize exposure.

Key Hazards Summary:

Hazard Type	Classification & Statement	Source
Carcinogenicity	Category 2: H351 - Suspected of causing cancer.	Cayman Chemical SDS[3]
Reproductive Toxicity	Category 2: H361/H362 - Suspected of damaging fertility or the unborn child. May cause harm to breast-fed children.	Cayman Chemical SDS[3]
Organ Toxicity	STOT RE 1: H372 - Causes damage to organs through prolonged or repeated exposure.	Cayman Chemical SDS[3]
Skin Irritation	Category 2: H315 - Causes skin irritation.	Cayman Chemical SDS[3]
Developmental Toxicity	Pregnancy Category X: Safety in pregnant women has not been established. Should not be used by women who are or may become pregnant.	Lupin MSDS[4]

Due to these potential health effects, handling procedures must be designed to prevent direct contact and aerosol generation.

The Hierarchy of Controls: More Than Just PPE

Personal Protective Equipment (PPE) is the final line of defense. Before relying on PPE, engineering and administrative controls must be implemented. This is a core principle of laboratory safety for handling any potent compound.[5][6]

• Engineering Controls: The most critical control is containment.

  • For Solids: All handling of powdered Pravastatin-d9 (weighing, aliquoting, reconstitution) must be performed within a certified chemical fume hood, a ventilated balance enclosure, or a glove box to prevent inhalation of fine particles.[7][8]

  • For Solutions: Work with stock solutions should also be conducted in a chemical fume hood to control potential aerosols and vapors.[9]

• Administrative Controls:

  • Designated Areas: Clearly mark areas where Pravastatin-d9 is stored and handled.

  • Training: All personnel must be trained on the specific hazards of this compound and the proper use of engineering controls and PPE.[10]

  • Safe Work Practices: Avoid working alone. Wash hands thoroughly after handling the compound, even if gloves were worn.[4] Develop a spill response plan before beginning work.

A Risk-Based PPE Protocol

The required level of PPE depends directly on the physical form of the compound and the experimental procedure. A tiered approach ensures adequate protection without unnecessary burden.

This tier applies to routine tasks such as pipetting prepared stock solutions for further dilution or analysis. The risk of significant exposure is lower but not negligible.

• Hand Protection: A single pair of standard laboratory nitrile gloves. Inspect gloves for pinholes or tears before use.

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory.[11]

• Body Protection: A fully buttoned laboratory coat.

This tier is for handling the pure, solid compound or concentrated stock solutions, where the risk of dust inhalation, splashes, and direct skin contact is highest.

• Hand Protection: Double gloving is required. Wear two pairs of nitrile gloves. This provides protection in case the outer glove is contaminated or torn.

• Eye & Face Protection: Chemical splash goggles are required. If there is a significant splash risk outside of a fume hood (which is not recommended), a face shield should be worn in addition to goggles.[12]

• Body Protection: A laboratory coat is required. Consider a disposable gown or sleeve covers for added protection during powder handling.[13]

• Respiratory Protection: When weighing the solid compound, even within a ventilated enclosure, respiratory protection is a critical safeguard. A NIOSH-approved N95 respirator is the minimum requirement to protect against airborne particulates.[5][12]

Summary of PPE Requirements by Task:

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Handling Dilute Solutions	Single Pair Nitrile Gloves	Safety Glasses with Side Shields	Lab Coat	Not Required
Handling Stock Solutions	Double Pair Nitrile Gloves	Chemical Splash Goggles	Lab Coat	Recommended if outside fume hood
Weighing/Handling Solid	Double Pair Nitrile Gloves	Chemical Splash Goggles	Lab Coat / Disposable Gown	Mandatory: N95 Respirator

Procedural Guidance: Step-by-Step Safety

• Preparation: Don Tier 2 PPE (double gloves, goggles, lab coat, N95 respirator).

• Containment: Perform all work inside a chemical fume hood or ventilated balance enclosure.

• Surface Protection: Place a disposable, plastic-backed absorbent pad on the work surface.

• Weighing: Use a tared weigh boat. Handle the container and spatula carefully to avoid generating dust.

• Cleanup: After weighing, carefully wipe the spatula and any contaminated surfaces with a damp cloth before removing them from the hood. Dispose of the weigh boat and pad as hazardous waste.

• Doffing PPE: Remove the outer pair of gloves while still in the hood. Remove remaining PPE outside the hood and wash hands immediately.

A proactive plan for spills and waste disposal is non-negotiable.

Spill Response:

• Alert: Notify personnel in the immediate area.

• Evacuate: If the spill is large or outside of a containment device, evacuate the area.

• Protect: Don appropriate PPE (Tier 2 minimum) before attempting cleanup.

• Contain: For powders, gently cover with a damp paper towel to avoid raising dust. For liquids, absorb with a chemical spill pillow or absorbent pad.

• Clean: Clean the area with soap and water.

• Dispose: All cleanup materials must be placed in a sealed bag and disposed of as hazardous chemical waste.[7]

Waste Disposal Workflow:

All materials that come into direct contact with Pravastatin-d9 (sodium), including pipette tips, tubes, gloves, and absorbent pads, must be treated as hazardous waste.

Caption: Decision workflow for proper disposal of laboratory waste.

Conclusion: Fostering a Culture of Safety

Handling potent compounds like Pravastatin-d9 (sodium) demands a comprehensive safety mindset that integrates engineering controls, established procedures, and the correct use of PPE. By understanding the rationale behind each safety measure, researchers can protect themselves and their colleagues, ensuring that the valuable data generated from their work is not achieved at the cost of personal health. Always consult your institution's Environmental Health & Safety (EH&S) department for specific guidance and regulations.

References

• Personal Protective Equipment for Chemical Handling. Real Safety. (2016-10-10). [Link]

• PRAVASTATIN TABLETS. Medsafe, New Zealand Medicines and Medical Devices Safety Authority. [Link]

• MATERIAL SAFETY DATA SHEET - Pravastatin Sodium Tablets. Lupin Pharmaceuticals. (2008-01-14). [Link]

• Pravastatin sodium salt. Shimadzu Chemistry & Diagnostics. [Link]

• Personal Protective Equipment for Chemical Handling. Safelyio. (2026-01-12). [Link]

• It's more than just being Fragile : How to Handle Potent Formulation? Esco Pharma. (2017-09-25). [Link]

• Potent Compound Handling Operations: Exposure To APIs. Agno Pharmaceuticals. [Link]

• The challenge of handling highly potent API and ADCs in analytical chemistry. Eurofins. [Link]

• NIOSH List of Hazardous Drugs in Healthcare Settings, 2024. Centers for Disease Control and Prevention (CDC). [Link]

• Personal Protective Equipment - Standards. Occupational Safety and Health Administration (OSHA). [Link]

• Potent compound safety in the laboratory. TKS Publisher. [Link]

• Hazardous Drug Exposures in Healthcare. Centers for Disease Control and Prevention (CDC). [Link]

• Personal Protective Equipment. Occupational Safety and Health Administration (OSHA). [Link]

• Managing Risks with Potent Pharmaceutical Products. Pharmaceutical Outsourcing. [Link]

• NIOSH safe handling of hazardous drugs guidelines becomes state law. PubMed. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• ASHP Guidelines on Handling Hazardous Drugs. American Society of Health-System Pharmacists. [Link]

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